3,3'-(Ethylenedioxy)dipropane-1,2-diol

• CAS: 32850-35-4

Core Science & Biosynthesis

A Technical Guide to the Spectroscopic Characterization of 3,3'-(Ethylenedioxy)dipropane-1,2-diol

Abstract

This technical guide provides a comprehensive overview of the predicted spectroscopic data for 3,3'-(Ethylenedioxy)dipropane-1,2-diol, a molecule of interest in various research and development sectors. In the absence of direct experimental spectra in publicly available databases, this document synthesizes foundational spectroscopic principles and data from analogous structures—namely propane-1,2-diol and ethylene glycol derivatives—to present a robust, predictive analysis. This whitepaper is intended for researchers, scientists, and drug development professionals, offering detailed methodologies for Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analysis, and explaining the causal reasoning behind the expected spectral features.

Introduction

3,3'-(Ethylenedioxy)dipropane-1,2-diol is a di-secondary diol featuring a flexible ethylenedioxy linker. Its structure suggests potential applications as a linker in bioconjugation, a building block in polymer synthesis, or as a component in the formulation of therapeutic agents. A thorough understanding of its structural and electronic properties through spectroscopic analysis is paramount for its effective utilization and quality control. This guide provides a detailed predictive analysis of its ¹H NMR, ¹³C NMR, IR, and MS spectra, grounded in the established spectroscopic behavior of its constituent functional groups.

Molecular Structure

Caption: Molecular structure of 3,3'-(Ethylenedioxy)dipropane-1,2-diol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 3,3'-(Ethylenedioxy)dipropane-1,2-diol, both ¹H and ¹³C NMR will provide distinct signals for the different chemical environments of the nuclei.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to show a set of signals corresponding to the protons of the propane-1,2-diol and the ethylenedioxy moieties. The chemical shifts are influenced by the electronegativity of the adjacent oxygen atoms.

Table 1: Predicted ¹H NMR Data for 3,3'-(Ethylenedioxy)dipropane-1,2-diol

Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H-1, H-1'	~1.1-1.2	Doublet	6H
H-2, H-2'	~3.8-4.0	Multiplet	2H
H-3, H-3'	~3.4-3.6	Multiplet	4H
-OCH₂CH₂O-	~3.6-3.7	Singlet	4H
-OH	Variable (2.0-5.0)	Broad Singlet	4H

• Causality of Predictions: The methyl protons (H-1, H-1') are expected to be the most upfield due to their distance from the electronegative oxygen atoms. The protons on the carbons bearing hydroxyl groups (H-2, H-2') and the ether linkage (H-3, H-3') will be deshielded and appear further downfield. The protons of the ethylenedioxy bridge are in a symmetrical environment and are expected to produce a singlet. The chemical shift of the hydroxyl protons is highly dependent on solvent, concentration, and temperature, and will likely appear as a broad singlet that can be exchanged with D₂O.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Data for 3,3'-(Ethylenedioxy)dipropane-1,2-diol

Assignment	Predicted Chemical Shift (δ, ppm)
C-1, C-1'	~18-20
C-2, C-2'	~68-70
C-3, C-3'	~74-76
-OCH₂CH₂O-	~70-72

• Causality of Predictions: The methyl carbons (C-1, C-1') will have the lowest chemical shift. The carbons bonded to the hydroxyl groups (C-2, C-2') and the ether oxygen (C-3, C-3' and the ethylenedioxy carbons) will be significantly deshielded, appearing in the 68-76 ppm range. The specific shifts are based on data from similar polyether diols.[1]

Experimental Protocol for NMR Spectroscopy

A self-validating protocol for acquiring high-quality NMR spectra is crucial for structural confirmation.

Caption: A standardized workflow for NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Predicted IR Absorption Bands

The IR spectrum of 3,3'-(Ethylenedioxy)dipropane-1,2-diol is expected to be dominated by absorptions from the O-H, C-H, and C-O bonds.

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
3500-3200 (broad)	O-H	Stretching
2970-2850	C-H	Stretching
1470-1450	C-H	Bending
1150-1050 (strong)	C-O	Stretching (ether and alcohol)

• Causality of Predictions: The most prominent feature will be a broad and strong absorption in the 3500-3200 cm⁻¹ region, characteristic of the hydrogen-bonded hydroxyl groups.[2] The C-H stretching vibrations of the alkyl groups will appear just below 3000 cm⁻¹. A strong, and likely complex, band between 1150 and 1050 cm⁻¹ will arise from the C-O stretching of both the ether linkages and the alcohol groups.[3][4] The presence of multiple C-O bonds may lead to several overlapping peaks in this region.

Experimental Protocol for FT-IR Spectroscopy

Caption: A plausible EI-MS fragmentation pathway for 3,3'-(Ethylenedioxy)dipropane-1,2-diol.

Experimental Protocol for GC-MS

For a semi-volatile compound like 3,3'-(Ethylenedioxy)dipropane-1,2-diol, Gas Chromatography-Mass Spectrometry (GC-MS) with EI is a suitable analytical technique.

Caption: A standard workflow for GC-MS analysis.

Conclusion

This technical guide provides a detailed, predictive spectroscopic analysis of 3,3'-(Ethylenedioxy)dipropane-1,2-diol. By leveraging data from structurally related compounds and applying fundamental spectroscopic principles, we have outlined the expected NMR, IR, and MS spectral features. The provided experimental protocols offer a robust framework for the empirical characterization of this molecule. This guide serves as a valuable resource for scientists and researchers, enabling them to anticipate, acquire, and interpret the spectroscopic data essential for their work with this compound.

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IUPAC name for 3,3'-(Ethylenedioxy)dipropane-1,2-diol

An in-depth technical guide on the nomenclature, structural causality, and advanced polymeric applications of 3,3'-(Ethylenedioxy)dipropane-1,2-diol .

Executive Summary

In the landscape of advanced drug delivery systems and flexible bioelectronics, the selection of cross-linking agents dictates the biocompatibility, mechanical resilience, and release kinetics of the final matrix. 3,3'-(Ethylenedioxy)dipropane-1,2-diol —frequently referred to in materials science as ethylene glycol diglyceryl ether[1]—is a highly versatile polyether tetrol. This whitepaper deconstructs its IUPAC nomenclature, outlines its physicochemical profile, and provides a self-validating protocol for its application in synthesizing robust, biocompatible hydrogel networks.

Nomenclature & Structural Causality

The standardized IUPAC name for this molecule is 3-[2-(2,3-dihydroxypropoxy)ethoxy]propane-1,2-diol [1]. Understanding the causality behind its structural nomenclature is critical for predicting its chemical behavior in polymer synthesis.

• The Core Scaffold: The root of the name is propane-1,2-diol, which establishes the primary carbon chain containing two adjacent hydroxyl groups.

• The Primary Substituent: At the C3 position of this core, an ethoxy group (-O-CH₂-CH₂-) is attached. This ethylenedioxy bridge is the structural linchpin of the molecule, providing immense rotational flexibility and hydrophilicity.

• The Secondary Substituent: The terminal end of the ethoxy group (the C2' position) is further substituted with a 2,3-dihydroxypropoxy group, mirroring the core scaffold to create a symmetrical tetrol.

Causality in Formulation: Why choose this specific architecture over traditional cross-linkers like glutaraldehyde? The presence of four hydroxyl groups allows for high-density, multi-directional cross-linking (or robust hydrogen-bonding networks), while the central ether linkages prevent the resulting polymer from becoming brittle. This makes it an ideal, non-toxic functional medium for tissue engineering and drug delivery[2].

Fig 1: Structural deconstruction of the IUPAC nomenclature.

Physicochemical Parameters

To engineer predictable release kinetics in hydrogels or optimal conductivity in gel polymer electrolytes[3], formulation scientists must rely on strict physicochemical data. Below is the consolidated profile for 3,3'-(Ethylenedioxy)dipropane-1,2-diol.

Property	Value	Causality / Significance in Formulation
CAS Number	32850-35-4[]	Essential identifier for regulatory safety data and raw material sourcing.
Molecular Formula	C₈H₁₈O₆[]	Defines the exact stoichiometry required for cross-linking reactions.
Molecular Weight	210.22 g/mol [1]	Low molecular weight ensures rapid diffusion into polymer matrices during synthesis.
Functional Groups	4 x (-OH), 2 x (-O-)	Enables high-density network formation and superior aqueous solubility.
XLogP3	-2.7[1]	Highly hydrophilic nature ensures the final hydrogel maintains a high swelling ratio.
Topological Polar Surface Area	99.4 Ų[1]	Indicates a massive capacity for water coordination and hydrogen bonding.

Mechanisms of Action in Polymeric Networks

In advanced material science, this molecule is predominantly utilized under the moniker ethylene glycol diglyceryl ether (EGDE) . It acts as a foundational matrix in several cutting-edge applications:

• Tissue Engineering Scaffolds: It is utilized alongside catalysts like tetramethyl ethylenediamine (TEMED) to cross-link silk fibroin (SF) scaffolds. The resulting porous networks exhibit shape memory, excellent elasticity, and the ability to maintain the stemness of neural stem cells for spinal cord injury repair[5].

• Drug Delivery Microspheres: It serves as a 5% cross-linking bath for stabilizing chitosan microspheres post-extrusion, locking in encapsulated therapeutics without the toxicity associated with dialdehydes.

• Gel Polymer Electrolytes (GPEs): In lithium-ion batteries, it is integrated into cross-linked spatial mesh structures, acting simultaneously as a separator and an ion-conducting carrier[3].

Experimental Protocol: Self-Validating Synthesis of EGDE-Crosslinked Scaffolds

The following protocol details the formulation of a highly resilient, cross-linked biopolymer scaffold (e.g., Silk Fibroin or Chitosan) using 3,3'-(Ethylenedioxy)dipropane-1,2-diol. As a Senior Application Scientist, I have designed this workflow to be a self-validating system , ensuring that each step contains an internal quality control check.

Step 1: Polymer Solubilization & Pre-Conditioning

• Action: Dissolve the base polymer (e.g., Silk Fibroin) in deionized water to achieve a 5% (w/v) concentration under continuous stirring in an ice bath[5].

• Causality: The ice bath minimizes kinetic energy, preventing premature protein denaturation or shear-induced aggregation during the mechanical stirring phase.

• Validation Check: Dynamic Light Scattering (DLS) must show a monodisperse peak, confirming complete solubilization without micro-aggregates.

Step 2: Cross-linker Integration

• Action: Introduce 2.5% (v/v) of 3,3'-(Ethylenedioxy)dipropane-1,2-diol (EGDE) and 0.25% (v/v) TEMED into the polymer solution[5].

• Causality: The EGDE acts as the structural bridge. TEMED is added as a catalytic agent to lower the activation energy required for the network formation between the polymer chains and the tetrol's hydroxyl/ether domains.

• Validation Check: Rheological monitoring. The exact moment of gelation is validated when the storage modulus (G') crosses over the loss modulus (G'').

Step 3: Thermal Curing & Network Maturation

• Action: Transfer the mixture into molds, incubate at -20°C for 24 hours, followed by room temperature (25°C) for an additional 24 hours[5].

• Causality: The initial freezing phase forces phase separation (cryogelation), concentrating the polymer and cross-linker into the unfrozen liquid micro-phases to maximize reaction density. The subsequent room temperature phase drives the reaction to thermodynamic completion.

Step 4: Purification & Lyophilization

• Action: Rinse the scaffolds in deionized water for 8 hours (replacing water every 2 hours) and lyophilize[5].

• Causality: Serial dilution removes any unreacted TEMED or residual monomer, ensuring absolute biocompatibility for in vivo applications.

• Validation Check: FT-IR Spectroscopy. The final scaffold must exhibit stabilized broad peaks around 3300 cm⁻¹ (indicating integrated hydrogen-bonded -OH networks) and the absence of free catalyst signatures.

Fig 2: Self-validating workflow for EGDE-crosslinked biopolymer scaffold synthesis.

References

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• Zhang, Z., et al. "Poly(ethylene glycol) Diglyceryl Ether as Functional Medium for Highly Efficient Conversion of Urea and Methanol to Dimethyl Carbonate". Green Chemistry, Royal Society of Chemistry. Retrieved from:[Link]

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• AIP Publishing. "Transactional spinal cord injury repair using water-memory hyperelastic sponge scaffold with inflammatory regulated microenvironment". Retrieved from:[Link](Note: Grounded via AIP source data on EGDE silk fibroin scaffolds).

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3,3'-(Ethylenedioxy)dipropane-1,2-diol molecular weight and formula

Technical Whitepaper: 3,3'-(Ethylenedioxy)dipropane-1,2-diol – Molecular Architecture, Synthesis, and Applications in Advanced Polymer Upcycling

Prepared by: Senior Application Scientist Target Audience: Researchers, Polymer Chemists, and Drug Development Professionals

Introduction: Structural Identity and Chemical Profiling

In the rapidly evolving fields of polymer chemistry, hydrogel synthesis, and lipid nanoparticle (LNP) formulation, the selection of highly specific crosslinkers and polyols dictates the mechanical and chemical properties of the final matrix. 3,3'-(Ethylenedioxy)dipropane-1,2-diol (CAS: 32850-35-4) is a highly versatile, tetra-functional aliphatic polyol[1]. Often referred to by its synonym, ethylene glycol diglyceryl ether, this molecule features a central ethylenedioxy core flanked by two 1,2-propanediol moieties[2].

The presence of four hydroxyl groups (two primary, two secondary) combined with flexible ether linkages makes this compound an exceptional building block for synthesizing highly crosslinked, yet flexible, polyurethanes and advanced drug delivery matrices[3].

Core Quantitative Data

To facilitate precise stoichiometric calculations for polymerization and formulation, the foundational physicochemical properties of 3,3'-(Ethylenedioxy)dipropane-1,2-diol are summarized below[1]:

Property	Value	Source
IUPAC Name	3-[2-(2,3-dihydroxypropoxy)ethoxy]propane-1,2-diol	PubChem[1]
CAS Registry Number	32850-35-4	PubChem[1]
Molecular Formula	C8H18O6	PubChem[1]
Molecular Weight	210.22 g/mol	PubChem[1]
Exact Mass	210.11033829 Da	PubChem[1]
XLogP3 (Lipophilicity)	-2.7	PubChem[1]
Hydrogen Bond Donors	4	PubChem[1]
Hydrogen Bond Acceptors	6	PubChem[1]
Topological Polar Surface Area	99.4 Ų	PubChem[1]
Rotatable Bonds	9	PubChem[1]

Mechanistic Causality: Epoxide Hydrolysis to Tetraol

From a synthetic standpoint, 3,3'-(Ethylenedioxy)dipropane-1,2-diol is typically generated via the acid-catalyzed ring-opening hydrolysis of Ethylene Glycol Diglycidyl Ether (EGDGE). Understanding the causality of this reaction is critical for controlling the purity of the final tetraol.

The Causality of Acid Catalysis: In neutral water, epoxides are relatively stable. By introducing a strong acid (e.g., H2​SO4​ ), the hydronium ions protonate the oxirane oxygens. This protonation significantly increases the electrophilicity of the adjacent carbon atoms, lowering the activation energy required for nucleophilic attack by water. The regioselectivity of the attack typically favors the less sterically hindered carbon, reliably yielding the terminal 1,2-diol configuration on both ends of the molecule.

Fig 1: Acid-catalyzed hydrolysis of EGDGE yielding the target tetraol.

Protocol: Controlled Synthesis of the Tetraol

This protocol is designed as a self-validating system; the reaction's progress is intrinsically tied to real-time spectroscopic feedback.

• Solubilization: Dissolve 10 g of EGDGE in 50 mL of a miscible co-solvent (e.g., tetrahydrofuran, THF) in a round-bottom flask to ensure a homogenous single-phase reaction.

• Catalyst Addition: Add 50 mL of 0.1 M H2​SO4​ dropwise under continuous magnetic stirring at 40°C. Caution: Exothermic ring-opening requires controlled addition to prevent thermal runaway.

• In-Process Validation (FT-IR): Monitor the reaction every 30 minutes using Attenuated Total Reflectance (ATR) FT-IR. The reaction is complete only when the characteristic oxirane C-O-C asymmetric stretching band at ~910 cm⁻¹ completely disappears, replaced by a broad O-H stretching band at ~3300 cm⁻¹.

• Neutralization: Once validated, neutralize the mixture using solid NaHCO3​ until pH 7.0 is reached. Causality: Neutralization prevents acid-catalyzed ether cleavage during the subsequent drying phase.

• Isolation: Evaporate the THF under reduced pressure, extract the aqueous phase with ethyl acetate (if residual organics exist), and lyophilize the aqueous layer to isolate the pure 3,3'-(Ethylenedioxy)dipropane-1,2-diol.

Applications in Advanced Polymer Upcycling

Historically, thermosetting polyurethanes (PUs) have been impossible to melt or reshape due to their dense, irreversible covalent crosslinking. However, recent breakthroughs in polymer chemistry—most notably by Morado et al. in Nature Chemistry (2023)—have demonstrated the end-of-life upcycling of polyurethanes using room-temperature, mechanism-based degradation[3].

In these advanced circular frameworks, specific polyols like 3,3'-(Ethylenedioxy)dipropane-1,2-diol serve as critical structural nodes[2]. The tetra-functional nature of the molecule allows for high crosslink density (yielding strong materials), while the specific spacing of the ether and hydroxyl groups provides targeted cleavage sites for chemical depolymerization.

Fig 2: Circular lifecycle of polyurethanes utilizing tetraol crosslinkers.

Protocol: Formulation of a Model Polyurethane Network

To utilize 3,3'-(Ethylenedioxy)dipropane-1,2-diol in a thermoset matrix, rigorous moisture control is mandatory.

• Dehydration (Critical Step): Dry the synthesized tetraol under vacuum (10 mbar) at 60°C for 12 hours.

  • Causality: Isocyanates are highly reactive toward water. Even trace moisture will form unstable carbamic acids that rapidly decompose into primary amines and CO2​ gas. This side reaction disrupts the stoichiometric balance and causes unwanted foaming (voids) in the solid thermoset matrix.

• Stoichiometric Mixing: Mix the dehydrated tetraol with a standard diisocyanate (e.g., Hexamethylene diisocyanate, HDI) at an NCO:OH molar ratio of 1.05:1.0.

  • Causality: A slight 5% excess of NCO ensures the complete consumption of all four hydroxyl groups on the tetraol, maximizing the crosslink density and preventing unreacted plasticizing domains.

• Catalysis: Add 0.05 wt% of dibutyltin dilaurate (DBTDL) as a catalyst.

• Curing: Degas the mixture under vacuum for 5 minutes, pour into a Teflon mold, and cure at 80°C for 4 hours.

• Validation: Perform Gel Permeation Chromatography (GPC) on the sol-fraction (extractable uncrosslinked material). A successful network formation is self-validated by a sol-fraction of <2%, indicating >98% incorporation of the tetraol into the infinite 3D network.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 118005, 1,2-Propanediol, 3,3'-(1,2-ethanediylbis(oxy))bis-" PubChem. URL:[Link]

• Morado et al. "End-of-life upcycling of polyurethanes using a room temperature, mechanism-based degradation." Nature Chemistry (2023). URL:[Link]

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Protocols & Analytical Methods

use of 3,3'-(Ethylenedioxy)dipropane-1,2-diol as a crosslinking agent

Application Note: 3,3'-(Ethylenedioxy)dipropane-1,2-diol as an Advanced Etherifying Crosslinking Agent in Biopolymer and Hydrogel Synthesis

Introduction & Mechanistic Overview

3,3'-(Ethylenedioxy)dipropane-1,2-diol (CAS No. 32850-35-4), widely referred to in biopolymer and pharmaceutical literature as ethylene glycol diglyceryl ether (EGDE) , is a highly versatile tetraol[1][]. Structurally, it features a flexible ethylene glycol core flanked by two terminal 1,2-diol (glyceryl) groups[1].

In the realm of biopolymer modification and drug delivery, the choice of crosslinking agent dictates the mechanical resilience, degradation kinetics, and biocompatibility of the final matrix. Historically, highly reactive aldehydes like glutaraldehyde have been used; however, they pose severe cytotoxicity risks and can denature sensitive active pharmaceutical ingredients (APIs) via Schiff base formation with primary amines[3].

The Causality of Action: Unlike aldehydes, 3,3'-(Ethylenedioxy)dipropane-1,2-diol functions as a robust etherifying crosslinker [4]. When reacted with polysaccharides (such as starch, cyclodextrins, or chitosan), its multiple hydroxyl groups form stable ether bonds with the polymer backbone[4]. The inclusion of the ethylene glycol spacer is critical—it imparts significant mechanical flexibility to the resulting hydrogel or microsphere, preventing the matrix brittleness typically associated with short-chain crosslinkers[5]. Furthermore, because etherification does not aggressively consume primary amines at neutral pH, this agent preserves the adsorption capacity and integrity of amine-rich polymers like chitosan[3][6].

Comparative Data Presentation

To justify the selection of 3,3'-(Ethylenedioxy)dipropane-1,2-diol over alternative agents, the following table summarizes the physicochemical and operational profiles of common biopolymer crosslinkers.

Crosslinking Agent	Primary Mechanism	Cytotoxicity Profile	Spacer Flexibility	Optimal Application
Glutaraldehyde	Schiff base formation (covalent)	High (Residual toxicity)	Rigid (Short chain)	Industrial adsorbents, non-biological matrices
Genipin	Heterocyclic amine crosslinking	Low	Rigid (Ring structure)	Tissue engineering scaffolds
Citric Acid	Esterification	Very Low (Food grade)	Moderate	Food-grade starch gels
3,3'-(Ethylenedioxy)dipropane-1,2-diol	Etherification	Low (Biocompatible)	High (Ethylene glycol core)	Controlled-release microspheres, synergistic gels

Experimental Protocols & Self-Validating Workflows

Protocol 1: Synthesis of Chitosan Microspheres via Wet Inversion & Covalent Crosslinking

Experimental Causality: Chitosan microspheres formed solely by ionic gelation (e.g., using sodium tripolyphosphate, TPP) are physically unstable and will rapidly dissolve in acidic environments such as gastric fluid. By introducing 3,3'-(Ethylenedioxy)dipropane-1,2-diol as a secondary step, the matrix is permanently locked via covalent etherification, ensuring controlled zero-order drug release kinetics without denaturing the encapsulated API.

Step-by-Step Methodology:

• Polymer Dissolution: Dissolve 2% (w/v) high-deacetylation chitosan in 1% (v/v) aqueous acetic acid under continuous magnetic stirring until a homogenous, viscous solution is achieved.

• Ionic Gelation: Extrude the chitosan-API solution dropwise through a 27-gauge needle into a 5% (w/v) TPP bath. The electrostatic interaction between the cationic amine groups and anionic TPP induces immediate physical crosslinking.

• Maturation: Allow the unstabilized microspheres to stand in the TPP bath for 1 hour to ensure complete internal jellification.

• Covalent Etherification: Filter the microspheres and transfer them into a 5% (v/v) solution of 3,3'-(Ethylenedioxy)dipropane-1,2-diol. Incubate for 24 hours at room temperature. Note: A 5% concentration provides optimal crosslinking density without causing excessive steric hindrance that could block API release pores.

• Purification: Wash the microspheres extensively with deionized water to remove unreacted crosslinker, then lyophilize (freeze-dry) for 48 hours.

Self-Validating Step: To verify successful covalent crosslinking, suspend a 50 mg aliquot of the final microspheres in 0.1 M HCl. Purely ionic (uncrosslinked) microspheres will completely dissolve within 2 hours. The protocol is validated if the covalently crosslinked microspheres swell but maintain their distinct spherical integrity after 24 hours.

Workflow for synthesizing crosslinked chitosan microspheres using the tetraol crosslinker.

Protocol 2: Ionic Synergistic Dual-Crosslinking of Starch Gels

Experimental Causality: Single-agent crosslinking of starch often yields poor mechanical properties because the dense, crystalline shell of the starch granule limits crosslinker diffusion[4]. By combining an esterifying agent (citric acid) with an etherifying agent (3,3'-(Ethylenedioxy)dipropane-1,2-diol) in the presence of Ca²⁺ ions, a synergistic effect occurs. The Ca²⁺ ions electrostatically draw the crosslinkers deep into the starch matrix, while the high shear of an extruder physically disrupts the granular shell, allowing for a highly dense ester-ether network[4][7].

Step-by-Step Methodology:

• Slurry Preparation: Prepare a 10% (w/w) aqueous starch suspension.

• Esterification & Ionic Priming: Add 2% (w/w based on dry starch) citric acid and 0.5% (w/w) CaCl₂. Stir continuously for 30 minutes to initiate ionic synergy[4].

• Etherification Addition: Introduce 2% (w/w) 3,3'-(Ethylenedioxy)dipropane-1,2-diol to the slurry[4].

• Thermochemical Extrusion: Process the mixture through a twin-screw extruder with a barrel temperature profile peaking at 120°C. The combination of thermal energy and mechanical shear facilitates complete gelatinization and drives the dual-crosslinking reaction[4].

• Post-Processing: Cool the extrudate to room temperature, dry, and mill into a fine powder.

Self-Validating Step: Rehydrate the milled powder to form a gel and perform dynamic oscillatory rheometry. The protocol is validated if the storage modulus (G') of the dual-crosslinked gel is at least 300% to 400% higher than that of the unmodified starch control, confirming the successful formation of the synergistic crosslinked network[4].

References

• National Center for Biotechnology Information. "1,2-Propanediol, 3,3'-(1,2-ethanediylbis(oxy))bis- | C8H18O6 - PubChem". PubChem Database. URL: [Link]

• Liu, Y., et al. (2023). "Enhancement of Starch Gel Properties Using Ionic Synergistic Multiple Crosslinking Extrusion Modification". National Library of Medicine (PMC). URL: [Link]

• International Journal of Scientific Development and Research. (2021). "Exploring the innovative approaches of the microsphere: A comprehensive Overview". IJSDR. URL: [Link]

Sources

• 1. 1,2-Propanediol, 3,3'-(1,2-ethanediylbis(oxy))bis- | C8H18O6 | CID 118005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Enhancement of Starch Gel Properties Using Ionic Synergistic Multiple Crosslinking Extrusion Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chinesechemsoc.org [chinesechemsoc.org]
• 6. High efficiency reduction of 4-nitrophenol on greenly synthesized gold nanoparticles decorated on chitosan matrix (CS-GLA/AuNPs) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhancement of Starch Gel Properties Using Ionic Synergistic Multiple Crosslinking Extrusion Modification - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 3,3'-(Ethylenedioxy)dipropane-1,2-diol as an Advanced Cross-linker in Functional Polyurethane Synthesis

Target Audience: Polymer Chemists, Battery Materials Scientists, and Biomedical Engineers Document Type: Technical Guide & Experimental Protocols

Executive Summary & Mechanistic Insights

In advanced polyurethane (PU) synthesis, the choice of cross-linker dictates the thermomechanical properties, free volume, and functionality of the resulting polymer network. 3,3'-(Ethylenedioxy)dipropane-1,2-diol (CAS: 32850-35-4)—commonly referred to as ethylene glycol diglyceryl ether (EGDE)—is a tetra-functional polyol (tetrol) that offers unique structural advantages over traditional cross-linkers.

Unlike rigid tetrols (e.g., pentaerythritol), 3,3'-(Ethylenedioxy)dipropane-1,2-diol features a flexible ether core (-O-CH₂-CH₂-O-). As a Senior Application Scientist, I emphasize this structural nuance because it provides two critical mechanistic benefits:

• Enhanced Segmental Mobility: The flexible ether linkages increase the local free volume of the cross-linked network. In Solid Polymer Electrolytes (SPEs), this mobility is the primary driver for Li⁺ ion transport[1].

• Hydrophilicity & Ion Coordination: The oxygen-rich backbone acts as a multi-dentate ligand. In batteries, these ether oxygens coordinate with lithium ions to facilitate ion hopping. In biomedical hydrogels, they form robust hydrogen bonds with water, increasing the equilibrium swelling ratio and enhancing biocompatibility[2].

Reaction Pathway & Network Architecture

The synthesis of functional polyurethanes using this tetrol typically follows a two-step prepolymer method. This approach prevents uncontrolled gelation and allows for precise tuning of the hard-segment to soft-segment ratio.

Fig 1. Two-step polyurethane synthesis pathway utilizing a tetrol cross-linker.

Comparative Data: Why Choose 3,3'-(Ethylenedioxy)dipropane-1,2-diol?

To justify the selection of this specific cross-linker, we must compare it against industry standards. The table below summarizes the quantitative impact of different cross-linkers on the final PU network properties.

Cross-linker Type	Functionality ( f )	Network Flexibility	Ionic Conductivity (SPEs at 50°C)	Swelling Ratio (Hydrogels)
Glycerol	3	Low / Rigid	~ 1.0×10−5 S/cm	Moderate (200-300%)
Pentaerythritol	4	Highly Rigid	~ 5.0×10−6 S/cm	Low (<150%)
3,3'-(Ethylenedioxy)dipropane-1,2-diol	4	High (Ether core)	> 1.8×10−3 S/cm	High (>500%)

Data Interpretation: While pentaerythritol provides high cross-linking density ( f=4 ), it restricts polymer chain movement, severely depressing ionic conductivity. 3,3'-(Ethylenedioxy)dipropane-1,2-diol maintains the structural integrity of a tetrol while its ether linkages promote the necessary segmental motion for advanced applications[1].

Protocol I: Fabrication of PU-Based Solid Polymer Electrolytes (SPEs)

This protocol details the synthesis of a cross-linked PU-SPE for lithium-ion batteries. The causality behind this specific workflow is to ensure complete dissolution of the lithium salt within the polymer matrix before the network fully cross-links, preventing salt aggregation.

Materials Required:

• Soft Segment: Poly(ethylene glycol) (PEG, Mw = 2000 g/mol )

• Hard Segment: Hexamethylene diisocyanate (HDI)

• Cross-linker: 3,3'-(Ethylenedioxy)dipropane-1,2-diol

• Electrolyte Salt: Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI)

• Solvent/Catalyst: Anhydrous N,N-Dimethylformamide (DMF), Dibutyltin dilaurate (DBTDL)

Step-by-Step Methodology:

• Dehydration (Critical Step): Dry PEG and 3,3'-(Ethylenedioxy)dipropane-1,2-diol under vacuum at 80°C for 24 hours to remove trace moisture, which would otherwise react with HDI to form CO₂ bubbles and urea linkages.

• Prepolymer Synthesis: In a nitrogen-purged reaction flask, dissolve PEG in anhydrous DMF. Add HDI at an NCO:OH molar ratio of 2:1. Add 2 drops of DBTDL catalyst. Stir at 80°C for 2 hours to form the NCO-terminated prepolymer.

• Salt Integration: Dissolve LiTFSI in DMF (target an EO:Li⁺ ratio of 15:1) and add it to the prepolymer solution. Scientific Insight: Adding the salt now allows Li⁺ to pre-coordinate with the ether oxygens of the PEG chains.

• Cross-linking: Reduce temperature to 60°C. Add the stoichiometric amount of 3,3'-(Ethylenedioxy)dipropane-1,2-diol (calculating the remaining NCO groups). Stir vigorously for 15 minutes.

• Casting & Curing: Cast the viscous solution onto a Teflon (PTFE) mold. Cure in a vacuum oven at 60°C for 24 hours.

• Self-Validation (Quality Control): Perform FTIR spectroscopy on the cured film. The complete disappearance of the distinct isocyanate (–NCO) stretching peak at ~2270 cm⁻¹ confirms a fully cross-linked, self-validating network.

Fig 2. Fabrication workflow for PU-based solid polymer electrolytes.

Protocol II: Synthesis of Antimicrobial Polyurethane Hydrogels

Polyurethane networks cross-linked with EGDE are highly effective matrices for embedding antimicrobial agents (e.g., quaternary ammonium compounds or silver nanoparticles) for wound dressings or textile coatings[3]. The tetrol structure prevents the rapid leaching of the active agent.

Step-by-Step Methodology:

• Aqueous Dispersion: Prepare a 5% (w/v) solution of a hydrophilic polyol (e.g., Pluronic F-127) in distilled water.

• Active Agent Loading: Disperse the desired antimicrobial agent (e.g., 0.1% w/v Ag nanoparticles or a quaternary ammonium salt) into the aqueous phase. Sonicate for 30 minutes to ensure homogeneous distribution.

• Cross-linker Addition: Add 3,3'-(Ethylenedioxy)dipropane-1,2-diol to the aqueous mixture. The ether linkages of the cross-linker will synergistically interact with the aqueous phase, stabilizing the dispersion[2].

• Polymerization: Introduce a water-dispersible aliphatic diisocyanate (e.g., Isophorone diisocyanate, IPDI). Stir continuously at 40°C. The reaction between the diisocyanate and the tetrol will form a highly cross-linked hydrogel network around the antimicrobial agents.

• Washing & Swelling: Once gelation occurs (typically 2-4 hours), wash the hydrogel in excess deionized water for 48 hours (changing water every 12 hours) to remove unreacted monomers.

• Self-Validation (Quality Control): Measure the equilibrium swelling ratio by weighing the lyophilized gel, immersing it in PBS (pH 7.4) for 24 hours, and weighing the swollen mass. A swelling ratio >500% validates the successful incorporation of the hydrophilic ethylenedioxy core.

References

• 1,2-Propanediol, 3,3'-(1,2-ethanediylbis(oxy))bis- | C8H18O6 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

• Polymer-Based Electrolyte for Lithium-Based High-Energy-Density and Safe Energy Storages Devices: Strategy and Mechanisms Source: Chinese Chemical Society URL:[Link]

• Novel Antimicrobial Agents and Processes for Textile Applications Source: IntechOpen URL:[Link]

• Enhancement of Starch Gel Properties Using Ionic Synergistic Multiple Crosslinking Extrusion Modification Source: National Center for Biotechnology Information (PMC) URL:[Link]

Sources

• 1. chinesechemsoc.org [chinesechemsoc.org]
• 2. Enhancement of Starch Gel Properties Using Ionic Synergistic Multiple Crosslinking Extrusion Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Antimicrobial Agents and Processes for Textile Applications | IntechOpen [intechopen.com]

Application Note: 3,3'-(Ethylenedioxy)dipropane-1,2-diol as a Tetra-Functional Monomer for Advanced Polyester Synthesis

Target Audience: Researchers, Polymer Scientists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary & Rationale

The development of next-generation biodegradable polymers for drug delivery and tissue engineering relies heavily on the architectural control of the polymer matrix. 3,3'-(Ethylenedioxy)dipropane-1,2-diol (EDPD) [4]—an aliphatic, ether-containing tetraol—has emerged as a highly versatile A4​ monomer for the synthesis of complex polyester architectures.

Unlike traditional linear polyesters (e.g., PLA, PCL) which suffer from limited functionalization sites and poor hydrophilicity, EDPD-derived polyesters offer a high density of terminal functional groups, tunable degradation rates, and exceptional biocompatibility [2]. By controlling the polycondensation thermodynamics between EDPD and aliphatic diacids, researchers can engineer either soluble hyperbranched polyester (HBPE) nanocarriers or insoluble, swellable biodegradable hydrogels [1].

This guide provides a comprehensive mechanistic analysis and self-validating protocols for utilizing EDPD in advanced biomedical applications.

Chemical Profile & Mechanistic Causality

The utility of EDPD in polyester synthesis is governed by two critical structural features: its ether-linked backbone and its differential hydroxyl reactivity.

The Role of the Ethylenedioxy Core

The central ethylenedioxy linkage (–O–CH₂–CH₂–O–) imparts significant rotational freedom and PEG-like hydrophilicity to the resulting polymer. This structural flexibility lowers the glass transition temperature ( Tg​ ) of the polyester, ensuring that the polymer chains remain highly mobile at physiological temperatures (37 °C). This mobility is a causal factor in facilitating the diffusion-mediated release of encapsulated therapeutics and preventing protein fouling in vivo.

Differential Reactivity and Gel Point Control

EDPD is not a symmetric tetraol; it possesses two primary and two secondary hydroxyl groups [4]. This is a critical advantage over symmetric tetraols like pentaerythritol.

• Regioselective Polymerization: When using an enzyme catalyst such as Candida antarctica Lipase B (CALB), the primary hydroxyls undergo rapid esterification to form a linear prepolymer backbone. The sterically hindered secondary hydroxyls react at a significantly slower rate to introduce branching points [2].

• Flory-Stockmayer Dynamics: In a standard A4​+B2​ step-growth polymerization, the gel point ( pc​ ) is reached rapidly, resulting in an insoluble network. The differential reactivity of EDPD drastically delays this gel point. This provides a wide thermodynamic processing window, allowing researchers to isolate soluble, highly branched nanocarriers before irreversible crosslinking occurs[3].

Data Presentation: Architectural Comparison

The stoichiometric ratio and conversion rate of EDPD dictate the final polymer architecture. The following table summarizes the quantitative and qualitative shifts across different polyester systems.

Property	Linear Polyester (Diol + Diacid)	Hyperbranched Polyester (EDPD + Diacid, p<pc​ )	Crosslinked Hydrogel (EDPD + Diacid, p>pc​ )
Architecture	1D Chain	3D Globular Dendritic	3D Infinite Network
Solubility	High in specific organic solvents	Excellent in aqueous/organic media	Insoluble (Swells in aqueous media)
Viscosity Behavior	Entanglement-driven (High)	Newtonian (Low, non-entangling)	Solid-like (Infinite viscosity)
Therapeutic Payload	Low (Requires micellar assembly)	High (Encapsulation in internal cavities)	Very High (Aqueous swelling matrix)
Primary Application	Sutures, rigid implants	IV Nanocarriers, targeted delivery	Subcutaneous implants, wound healing

Synthesis Workflows & Logical Relationships

The following diagram illustrates the divergent synthetic pathways from the identical starting monomers, dictated entirely by the control of reaction conversion ( p ) relative to the critical gel point ( pc​ ).

Caption: Divergent synthetic pathways of EDPD-based polyesters dictated by gel-point conversion control.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Soluble Hyperbranched Nanocarriers

Objective: Synthesize a soluble, highly branched polyester utilizing the regioselectivity of CALB to prevent premature gelation.

Reagents & Equipment:

• EDPD (Monomer A)

• Adipic Acid (Monomer B)

• Novozym 435 (Immobilized CALB, 10% w/w relative to monomers)

• Schlenk line, mechanical overhead stirrer, torque monitor.

Step-by-Step Methodology:

• Monomer Loading: Charge a flame-dried Schlenk flask with EDPD and Adipic Acid at a 1:1 molar ratio. Causality: While a 1:1 ratio of A4​ to B2​ mathematically guarantees gelation at high conversion, the regioselectivity of CALB ensures the primary hydroxyls react first, allowing us to halt the reaction before the secondary hydroxyls crosslink the system.

• Homogenization: Heat the mixture to 85 °C under a nitrogen purge until a homogeneous melt is formed.

• Enzymatic Catalysis: Add 10% w/w Novozym 435. Maintain the reaction at 85 °C for 2 hours under nitrogen to allow oligomerization.

• Vacuum Polycondensation: Gradually apply high vacuum (< 0.1 mbar) to continuously remove the water byproduct, driving the esterification equilibrium forward.

• Real-Time Monitoring & Quenching (Critical Step): Monitor the mechanical torque of the stirrer. A sudden exponential increase in torque indicates the approach of the gel point ( pc​ ). Immediately break the vacuum with nitrogen, cool the flask in an ice bath, and flood the mixture with cold chloroform to quench the reaction.

• Purification: Filter the solution through a fritted funnel to recover the immobilized enzyme. Precipitate the filtrate dropwise into cold diethyl ether to isolate the hyperbranched polyester.

Self-Validation System: Dissolve a 5 mg sample in THF. If the solution is completely clear, the polymer is pre-gelation (successful). If insoluble microgels are present, the reaction surpassed pc​ and must be repeated with an earlier quench time. Confirm the degree of branching (DB) via inverse-gated 13 C NMR.

Protocol 2: Fabrication of Biodegradable Hydrogels for Controlled Release

Objective: Drive the EDPD-diacid polycondensation past the gel point to create an insoluble, swellable matrix for macroscopic drug delivery implants [1].

Reagents & Equipment:

• EDPD-Adipate prepolymer (synthesized via Protocol 1, unquenched, isolated at low conversion).

• Therapeutic payload (e.g., hydrophobic small molecule drug).

• Teflon casting molds, vacuum oven.

Step-by-Step Methodology:

• Prepolymer Matrix Preparation: Warm the EDPD-Adipate prepolymer to 60 °C to reduce viscosity without triggering rapid crosslinking.

• Payload Incorporation: Disperse the therapeutic payload into the prepolymer melt. Causality: Loading the drug prior to final crosslinking ensures homogeneous distribution throughout the 3D network, leading to zero-order release kinetics rather than a rapid burst release.

• Thermal Curing: Pour the drug-loaded prepolymer into Teflon molds. Place the molds in a vacuum oven at 120 °C under high vacuum for 12–24 hours. Causality: The elevated temperature overcomes the steric hindrance of the secondary hydroxyls on the EDPD core, forcing them to react with residual carboxylic acids, driving the system past pc​ into an infinite network.

• Washing & Swelling: Remove the cured hydrogel discs and wash sequentially with ethanol and PBS to remove any unreacted monomers.

Self-Validation System: Perform a swelling study. Weigh the dry hydrogel ( Wd​ ), submerge in PBS at 37 °C for 24 hours, gently blot the surface, and weigh the swollen gel ( Ws​ ). Calculate the Swelling Ratio = (Ws​−Wd​)/Wd​ . A consistent swelling ratio across batches validates the reproducibility of the crosslinking density.

References

• Design and Synthesis of Novel Hydrogels for Drug Delivery and Tissue Engineering Applications. National Chemical Laboratory.
• Recyclable and (Bio)degradable Polyesters in a Circular Plastics Economy. Chemical Reviews - ACS Publications.
• Polyester Dendrimers. MDPI.
• 1,2-Propanediol, 3,3'-(1,2-ethanediylbis(oxy))bis- | C8H18O6 - PubChem. National Institutes of Health (NIH).

Advanced Methodologies for the Protection of 1,2-Diols: A Case Study Using 3,3'-(Ethylenedioxy)dipropane-1,2-diol

Executive Summary

The selective protection of 1,2-diols is a foundational operation in carbohydrate chemistry, lipid nanoparticle (LNP) synthesis, and the development of complex polyether active pharmaceutical ingredients (APIs)[1]. In this application note, we detail the strategic and mechanistic protocols for 1,2-diol protection, utilizing the symmetric tetraol 3,3'-(Ethylenedioxy)dipropane-1,2-diol (also known as ethylene glycol bis(2,3-dihydroxypropyl) ether) as an archetypal model substrate. By masking its twin terminal 1,2-diol moieties as 1,3-dioxolane rings (acetonides), researchers can prevent unwanted cross-reactivity during downstream orthogonal functionalization.

Strategic Rationale & Mechanistic Causality

A robust protection strategy requires understanding the thermodynamic and kinetic drivers of acetalization. Do not simply mix reagents; every choice must be deliberate to ensure a self-validating, high-yield system.

• Reagent Selection (Thermodynamic Control): The use of 2,2-dimethoxypropane (DMP) over standard acetone is a deliberate thermodynamic strategy. While acetone generates water as a byproduct—which can stall the reaction at equilibrium—DMP acts as both the acetal source and a dehydrating agent. The reaction generates methanol, the continuous loss of which drives the formation of the oxocarbenium ion, pushing the transacetalization to completion[2].

• Catalyst Dynamics (Kinetic Control): While p-toluenesulfonic acid (pTSA) is the traditional standard, recent methodologies utilizing Lewis acids such as ZrCl₄ (at 1–10 mol% loading) have demonstrated superior kinetic efficiency, achieving >90% isolated yields in under 3 hours at room temperature without the need for harsh refluxing[3].

• Quenching Causality: Acetonides are highly acid-labile. A critical, often overlooked step is the addition of triethylamine (Et₃N) prior to concentration. During solvent evaporation, any residual acid will concentrate, driving the equilibrium backward and causing catastrophic deprotection. Neutralization guarantees product integrity[2].

Acid-catalyzed transacetalization mechanism forming a 1,3-dioxolane protecting group.

Comparative Data: 1,2-Diol Protecting Groups

To contextualize the acetonide strategy, the following table summarizes alternative protecting groups for 1,2-diols, allowing drug development professionals to select the optimal orthogonal strategy based on downstream deprotection requirements[1],[4].

Protecting Group	Reagent	Catalyst	Deprotection Conditions	Stability Profile
Isopropylidene (Acetonide)	2,2-Dimethoxypropane	pTSA or ZrCl₄	Aqueous TFA or 1M HCl in MeOH	High to base/nucleophiles; Labile to mild acid
Benzylidene	Benzaldehyde dimethyl acetal	CSA	H₂/Pd-C or Birch reduction	High to base; Stable to mild acid; Cleaved by reduction
Cyclopentylidene	1,1-Dimethoxycyclopentane	pTSA	Aqueous AcOH (80°C)	Slightly more acid-stable than acetonide
Silyl Ethers (Bis-TBDMS)	TBDMS-Cl	Imidazole	TBAF or HF·Pyridine	Stable to Grignards; Labile to fluoride ions

Self-Validating Experimental Protocol

The following is a highly optimized, step-by-step protocol for the bis-acetonide protection of 3,3'-(Ethylenedioxy)dipropane-1,2-diol.

Phase 1: Reaction Setup

• Substrate Preparation: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3,3'-(Ethylenedioxy)dipropane-1,2-diol (10.0 mmol, 2.10 g) in anhydrous dichloromethane (CH₂Cl₂, 50 mL) under an argon atmosphere.

• Reagent Addition: Introduce 2,2-dimethoxypropane (DMP) (30.0 mmol, 3.7 mL). Note: A 3-fold molar excess is used to ensure complete bis-protection of both terminal 1,2-diol groups.

• Catalyst Initiation: Add anhydrous ZrCl₄ (1.0 mmol, 0.23 g, 10 mol%) or p-toluenesulfonic acid monohydrate (0.5 mmol, 0.095 g, 5 mol%)[3]. The solution may exhibit a slight color change.

• Incubation: Stir the reaction mixture at 25°C for 2–4 hours.

Phase 2: In-Process Quality Control (QC)

• TLC Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a mobile phase of EtOAc/Hexanes (1:1). The highly polar tetraol starting material (R_f ~ 0.05) will be completely consumed, replaced by the non-polar bis-acetonide product (R_f ~ 0.65).

Phase 3: Quenching and Isolation

• Critical Quench: Once TLC confirms starting material consumption, immediately add triethylamine (Et₃N) (2.0 mL) to the flask and stir for 10 minutes. Causality: This neutralizes the acid catalyst, preventing the oxocarbenium equilibrium from reverting during the thermal stress of concentration.

• Aqueous Workup: Transfer the mixture to a separatory funnel. Wash sequentially with saturated aqueous NaHCO₃ (50 mL), distilled water (50 mL), and brine (50 mL).

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure (rotary evaporation at 30°C) to yield the crude bis-acetonide.

• Validation (Self-Validating System): Confirm product identity via ¹H NMR (CDCl₃). A successful reaction is definitively validated by the appearance of a strong, characteristic singlet integrating to 12 protons at ~1.35–1.45 ppm, corresponding to the gem-dimethyl groups of the two newly formed 1,3-dioxolane rings.

Experimental workflow for the bis-acetalization of 3,3'-(Ethylenedioxy)dipropane-1,2-diol.

References

• [1] Greene's Protective Groups in Organic Synthesis (5th Edition). Wuts, P.G.M. University of California Los Angeles Library Catalog. Available at:

• [2] Application Notes and Protocols: Isopropylidene Protecting Groups in Carbohydrate Chemistry. BenchChem. Available at:

• [3] ZrCl₄ as an Efficient Catalyst for a Novel One-Pot Protection/Deprotection Synthetic Methodology. The Journal of Organic Chemistry, ACS Publications. Available at:

• [4] Mild and Facile Procedure for Clay-Catalyzed Acetonide Protection and Deprotection of N(Boc)Amino Alcohols and Protection of 1,2-Diols. ResearchGate. Available at:

Sources

• 1. search.library.ucla.edu [search.library.ucla.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

purification of 3,3'-(Ethylenedioxy)dipropane-1,2-diol from reaction mixture

Focus Compound: 3,3'-(Ethylenedioxy)dipropane-1,2-diol (CAS: 32850-35-4)

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals dealing with the complex isolation of highly hydrophilic, viscous polyols from crude reaction mixtures.

3,3'-(Ethylenedioxy)dipropane-1,2-diol (also known as ethylene glycol diglyceryl ether) is a tetraol typically synthesized via the epoxide ring-opening of glycidol with ethylene glycol. Because it possesses four hydroxyl groups and two ether linkages, it is extremely water-soluble, prone to forming syrups, and notoriously difficult to purify using standard laboratory techniques.

Part 1: Physicochemical Profiling & Data Presentation

Before attempting purification, it is critical to understand the physical parameters dictating the compound's behavior. Standard reversed-phase (C18) chromatography and standard liquid-liquid extraction (LLE) will fail due to the compound's extreme polarity [1].

Table 1: Physicochemical properties dictating the purification strategy

Property	Value	Impact on Purification Strategy
CAS Number	32850-35-4	Standard identifier for literature cross-referencing.
Molecular Weight	210.22 g/mol	Small molecule; size-exclusion chromatography is ineffective.
LogP	-2.7	Extremely hydrophilic; will elute in the void volume on standard C18 reversed-phase columns.
Boiling Point	> 350 °C (est.)	Prone to thermal degradation; requires high-vacuum short-path distillation to remove impurities.
UV Absorbance	None	Lacks a chromophore; requires ELSD, CAD, or MS for chromatographic detection.

Part 2: Core Purification Workflow

The purification of this tetraol requires a multi-modal approach. The following diagram illustrates the logical progression from a crude mixture to a highly pure isolate.

Fig 1. Sequential purification workflow for highly polar tetraols from crude reaction mixtures.

Detailed Experimental Protocols

Step 1: Catalyst Removal via Mixed-Bed Ion Exchange

• Causality: Synthesis of this tetraol typically involves base-catalyzed epoxide ring-opening (e.g., using NaOH). If residual alkaline salts are left in the mixture, they will catalyze the degradation and polymerization of the polyol during subsequent thermal distillation.

• Methodology:

  • Dilute the crude aqueous reaction mixture to a 10% (w/v) solution using deionized water.

  • Prepare a chromatography column packed with a mixed-bed ion-exchange resin (e.g., Amberlite IRA-400 for anions and IR-120 for cations).

  • Pass the solution through the column at a flow rate of 1-2 bed volumes per hour.

  • Self-Validation: Monitor the eluate using a conductivity meter. Collect fractions until the conductivity drops below 10 µS/cm, confirming a completely salt-free system.

Step 2: Removal of Volatiles and Unreacted Precursors

• Causality: Unreacted ethylene glycol or glycidol must be removed before chromatography to prevent column overloading and co-elution. Because the target tetraol has a very high boiling point, standard distillation will cause thermal cracking.

• Methodology:

  • Concentrate the desalted aqueous eluate using a rotary evaporator at 60 °C under reduced pressure (approx. 20 mbar) to remove all water.

  • Transfer the viscous residue to a Kugelrohr or short-path distillation apparatus.

  • Apply high vacuum (< 0.1 Torr) and gradually increase the temperature to 120–150 °C.

  • Collect the low-boiling distillates (unreacted glycols). The target tetraol will remain in the distillation flask as the heavy, viscous residue.

Step 3: Hydrophilic Interaction Liquid Chromatography (HILIC)

• Causality: With a LogP of -2.7, the compound cannot partition effectively on reversed-phase media [1]. HILIC utilizes a polar stationary phase and a highly organic mobile phase, retaining analytes via a water-enriched layer on the silica surface [2][3].

• Methodology:

  • Column: Equip the LC system with a Diol-bonded or Amine-bonded silica column.

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 4.4).

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient: Start at 95% B and run a linear gradient to 60% B over 20 column volumes.

  • Detection: Because the compound is UV-inactive, route the flow through an Evaporative Light Scattering Detector (ELSD) or Electrospray Ionization Mass Spectrometer (ESI-MS) [4].

  • Isolation: Pool fractions based on MS/ELSD signals and evaporate the solvent under a gentle nitrogen stream to yield the pure tetraol.

Part 3: Troubleshooting Guides & FAQs

When dealing with highly polar compounds, chromatographic anomalies are common. Use the decision tree below to diagnose retention failures during HILIC purification.

Fig 2. Troubleshooting decision tree for optimizing HILIC retention of polar analytes.

Q: Why is my product eluting in the void volume during C18 purification? A: 3,3'-(Ethylenedioxy)dipropane-1,2-diol is profoundly hydrophilic. In reversed-phase liquid chromatography (RPLC), highly polar compounds lack the lipophilicity required to interact with the non-polar C18 chains, resulting in zero retention [3]. You must switch your separation mechanism to HILIC or Aqueous Normal Phase (ANP) chromatography [4].

Q: I am using HILIC, but my peaks are broad and severely tailing. How do I fix this? A: This is almost always caused by a sample solvent mismatch. If you dissolve your highly polar sample in 100% water and inject it into a HILIC column running at 95% acetonitrile, the water plug locally disrupts the partitioning layer on the stationary phase [2]. Always dissolve your sample in a solvent mixture that closely matches your initial mobile phase conditions (e.g., 80-90% Acetonitrile).

Q: I am trying to monitor my column fractions via UV-Vis, but I see no peaks. Did my compound degrade? A: Not necessarily. The chemical structure of 3,3'-(Ethylenedioxy)dipropane-1,2-diol lacks conjugated pi-systems or aromatic rings, making it completely UV-inactive. You must use a universal detector such as ELSD, CAD, or perform manual Thin Layer Chromatography (TLC) staining using Potassium Permanganate (KMnO₄) or Phosphomolybdic Acid (PMA) to visualize the spots.

References

• 1,2-Propanediol, 3,3'-(1,2-ethanediylbis(oxy))bis- | C8H18O6 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Very polar compound purification using aqueous normal-phase flash column chromatography Source: Biotage URL:[Link]

Technical Support Center: Scaling Up 3,3'-(Ethylenedioxy)dipropane-1,2-diol Production

Welcome to the technical support center for the synthesis and scale-up of 3,3'-(Ethylenedioxy)dipropane-1,2-diol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the production of this versatile polyol ether. We will delve into the intricacies of the most common synthetic routes, providing troubleshooting advice and frequently asked questions to ensure the successful and efficient scale-up of your process.

Introduction to the Synthesis of 3,3'-(Ethylenedioxy)dipropane-1,2-diol

3,3'-(Ethylenedioxy)dipropane-1,2-diol is a valuable building block in various fields, including pharmaceutical synthesis and polymer chemistry. Its structure, featuring two propane-1,2-diol units linked by an ethylene diether bridge, imparts unique solubility and reactivity characteristics. The primary synthetic challenges revolve around achieving high selectivity for the desired product while minimizing the formation of byproducts and simplifying purification.

Two principal synthetic strategies are commonly employed for the laboratory and pilot-scale production of 3,3'-(Ethylenedioxy)dipropane-1,2-diol:

• Williamson Ether Synthesis: This classical approach involves the reaction of an ethylene glycol di-alkoxide with two equivalents of a protected 3-halo-1,2-propanediol, or the reaction of a propane-1,2-diol mono-alkoxide with 1,2-dihaloethane.

• Ring-Opening of Glycidol: A more direct route involves the base-catalyzed ring-opening of two equivalents of glycidol with one equivalent of ethylene glycol.

This guide will address the potential pitfalls and optimization strategies for both of these synthetic pathways.

Troubleshooting Guide & FAQs

Section 1: Williamson Ether Synthesis Approach

The Williamson ether synthesis is a robust method for forming ethers, but its application to polyol substrates requires careful control of reaction conditions to avoid side reactions and ensure high yields.[1][2]

Diagram 1: Williamson Ether Synthesis Workflow

Caption: A typical workflow for the Williamson ether synthesis of 3,3'-(Ethylenedioxy)dipropane-1,2-diol.

Frequently Asked Questions (FAQs):

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in the Williamson ether synthesis of this diol can stem from several factors. Here's a systematic approach to troubleshooting:

• Incomplete Alkoxide Formation: The deprotonation of ethylene glycol to form the di-alkoxide is a critical first step.

  • Troubleshooting:

    • Choice of Base: Stronger bases like sodium hydride (NaH) are often more effective than hydroxides (NaOH, KOH) for generating the alkoxide in anhydrous solvents.[2] Ensure the base is fresh and has not been passivated by atmospheric moisture.

    • Stoichiometry of Base: Use at least two equivalents of the base to ensure complete deprotonation of both hydroxyl groups of ethylene glycol.

    • Reaction Time and Temperature: Allow sufficient time for the alkoxide formation to go to completion before adding the electrophile. Gentle warming may be necessary, depending on the base and solvent used.

• Side Reactions: The primary competing reaction is the E2 elimination of the 3-halo-1,2-propanediol derivative, which forms an unsaturated alcohol.

  • Troubleshooting:

    • Choice of Halide: Iodides are better leaving groups than bromides, which are better than chlorides. However, a more reactive leaving group can also increase the rate of elimination. Consider using a bromide or even a tosylate as a good compromise.[1]

    • Temperature Control: Keep the reaction temperature as low as reasonably possible to favor the SN2 substitution over elimination.[3]

    • Steric Hindrance: While the primary halide in 3-halo-1,2-propanediol is ideal for SN2, the protecting group on the diol can introduce steric bulk. Ensure the protecting group is as small as possible (e.g., acetonide).

• Solvent Selection: The choice of solvent is crucial for SN2 reactions.

  • Troubleshooting:

    • Polar Aprotic Solvents: Use polar aprotic solvents like DMF, DMSO, or THF.[4] These solvents solvate the cation of the alkoxide, leaving the oxygen nucleophile more reactive.

    • Anhydrous Conditions: Ensure your solvent and glassware are scrupulously dry. Any water present will consume the base and the alkoxide.

Q2: I am observing the formation of significant amounts of byproducts. How can I identify and minimize them?

A2: The most common byproducts are the mono-ether (where only one end of the ethylene glycol has reacted), the elimination product (an allyl alcohol derivative), and oligomers.

• Identification:

  • TLC Analysis: Use thin-layer chromatography to monitor the reaction progress. The mono-ether will likely have a polarity between the starting materials and the desired di-ether.

  • GC-MS and NMR: For a more detailed analysis, gas chromatography-mass spectrometry (GC-MS) can help identify volatile byproducts.[5] Nuclear magnetic resonance (NMR) spectroscopy is invaluable for characterizing the structure of all components in the crude reaction mixture.[6]

• Minimization Strategies:

Byproduct	Cause	Solution
Mono-ether	Insufficient reaction time, temperature, or stoichiometry of the electrophile.	Increase reaction time, slightly elevate the temperature, or use a small excess (e.g., 2.1 equivalents) of the 3-halo-1,2-propanediol derivative.
Elimination Product	High reaction temperature, sterically hindered base, or a highly reactive leaving group.	Maintain a lower reaction temperature. Use a non-hindered base. Consider a less reactive leaving group (e.g., bromide instead of iodide).[3]
Oligomers/Polymers	Reaction of the product's free hydroxyl groups (if unprotected) with the electrophile.	Ensure the hydroxyl groups of the 3-halo-1,2-propanediol are protected (e.g., as an acetonide) during the Williamson ether synthesis step.

Q3: The purification of the final product is proving difficult. What are the best strategies?

A3: The high polarity and boiling point of 3,3'-(Ethylenedioxy)dipropane-1,2-diol make purification challenging.

• Initial Work-up: After the reaction, quench carefully with water or a saturated aqueous solution of ammonium chloride. Extract the aqueous phase with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) to recover the product.

• Chromatography: Flash column chromatography on silica gel is often the most effective method for separating the desired product from starting materials and byproducts.[7] A gradient elution system, starting with a non-polar solvent (e.g., hexane or heptane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or acetone), is typically required.

• Distillation: Due to the high boiling point of the product, vacuum distillation may be an option for purification, especially at larger scales. However, care must be taken to avoid thermal decomposition.

Section 2: Glycidol Ring-Opening Approach

The reaction of ethylene glycol with glycidol offers a more atom-economical route to the target molecule. However, controlling the selectivity of the ring-opening reaction is paramount to avoid the formation of oligomers and isomers.[8]

Diagram 2: Glycidol Ring-Opening Reaction Scheme

Caption: A simplified reaction scheme for the synthesis of 3,3'-(Ethylenedioxy)dipropane-1,2-diol via glycidol ring-opening.

Frequently Asked Questions (FAQs):

Q1: My reaction produces a complex mixture of products with a wide range of molecular weights. What is happening and how can I improve selectivity?

A1: The formation of a complex mixture is a common challenge in glycidol chemistry due to the potential for polymerization.[8]

• Uncontrolled Polymerization: The hydroxyl groups of the product can act as nucleophiles and react with additional glycidol molecules, leading to the formation of poly(glycidol) ethers.

  • Troubleshooting:

    • Control Stoichiometry: Use a slight excess of ethylene glycol relative to glycidol to favor the reaction of glycidol with the starting diol rather than with the product.

    • Slow Addition of Glycidol: Add the glycidol slowly to the reaction mixture containing ethylene glycol and the catalyst. This maintains a low concentration of glycidol, minimizing its self-polymerization.

    • Temperature Control: Keep the reaction temperature moderate. Higher temperatures can accelerate the rate of polymerization.

• Isomer Formation: The ring-opening of the epoxide can occur at either the more substituted or less substituted carbon, leading to the formation of regioisomers.

  • Troubleshooting:

    • Base-Catalyzed Conditions: Under basic conditions, the nucleophilic attack of the alkoxide typically occurs at the less sterically hindered primary carbon of the epoxide, leading to the desired 1,2-diol structure.[9] Ensure the reaction is maintained under basic conditions.

Q2: What is the best catalyst for this reaction, and how does it influence the outcome?

A2: The choice of catalyst is critical for controlling the reaction rate and selectivity.

• Homogeneous Catalysts:

  • Strong Bases (NaOH, KOH): These are effective at deprotonating ethylene glycol to form the nucleophilic alkoxide. However, they can also promote the self-polymerization of glycidol. Use them in catalytic amounts.

  • Tertiary Amines (e.g., Triethylamine): These are milder bases and can offer better control over the reaction, reducing the extent of polymerization.[10]

• Heterogeneous Catalysts:

  • Basic Resins (e.g., Amberlyst A26): These can be used to facilitate the reaction and are easily removed by filtration, simplifying the work-up.[11][12] This can be particularly advantageous for scale-up.

Q3: How can I effectively monitor the progress of this reaction?

A3: Monitoring the consumption of the limiting reagent (typically glycidol) is key.

• GC-MS: Gas chromatography-mass spectrometry is an excellent technique for monitoring the disappearance of the volatile starting materials (ethylene glycol and glycidol) and the appearance of the product.[5]

• HPLC: High-performance liquid chromatography can also be used, especially for analyzing the formation of higher molecular weight oligomers.

• NMR Spectroscopy: Taking aliquots from the reaction mixture and analyzing them by ¹H NMR can provide a quantitative measure of the conversion of starting materials to products.[6]

Analytical Characterization

Accurate characterization of the final product is essential to confirm its identity and purity.

Analytical Technique	Purpose	Expected Observations for 3,3'-(Ethylenedioxy)dipropane-1,2-diol
¹H and ¹³C NMR	Structural elucidation and purity assessment.	The spectra should show characteristic signals for the propane-1,2-diol backbone and the ethylene diether linkage. Integration of the proton signals can confirm the ratio of the different structural units.[6]
FT-IR	Identification of functional groups.	A broad O-H stretching band (around 3300 cm⁻¹) and C-O stretching bands for the ether and alcohol groups (in the 1000-1200 cm⁻¹ region) are expected.
Mass Spectrometry (e.g., ESI-MS)	Determination of molecular weight and fragmentation pattern.	The mass spectrum should show the molecular ion peak corresponding to the calculated mass of the product.
Elemental Analysis	Confirmation of the empirical formula.	The experimentally determined percentages of carbon, hydrogen, and oxygen should match the calculated values.

References

• Glycerol Ether Synthesis: A Bench Test for Green Chemistry Concepts and Technologies. Chemical Reviews, 115(16), 8574-8623.

• Characterization and synthesis of mono- and diphytanyl ethers of glycerol. Journal of Biological Chemistry, 247(21), 6920-6928.

• Obtaining glycerol alkyl ethers via Williamson synthesis in heterogeneous media using amberlyst-A26TM −OH form and KOH/Al2O3 as basic solid reagents. Journal of the Brazilian Chemical Society, 33, 1345-1356.

• Significance and use of glycidol. Przemysł Chemiczny, 94(6), 934-937.

• Obtaining glycerol alkyl ethers via Williamson synthesis in heterogeneous media using amberlyst-A26 OH form and KOH/Al2O3 as basic solid reagents. ResearchGate.

• Williamson ether synthesis. Wikipedia.

• Challenges & Opportunities on Catalytic Conversion of Glycerol to Value Added Chemicals. Bulletin of Chemical Reaction Engineering & Catalysis, 16(3), 525-547.

• The Williamson Ether Synthesis. Master Organic Chemistry.

• Williamson Ether Synthesis - ChemTalk. ChemTalk.

• Unravelling the potential of glycerol etherification through the tert-butanol pathway: Rigorous process design, techno-economic evaluation, and life cycle assessment. ResearchGate.

• Unlocking Ring-Opening Polymerization of Glycidyl Propargyl Ether via Lewis Pair Organocatalysts. ACS Macro Letters, 11(9), 1084-1089.

• Selective Ring-Opening Polymerization of Glycidyl Methacrylate: Toward the Synthesis of Cross-Linked (Co)polyethers with Thermoresponsive Properties. Macromolecules, 44(16), 6375-6384.

• Remarkable improvement of epoxide ring-opening reaction efficiency and selectivity with water as a green regulator. Green Chemistry, 23(1), 316-324.

• OIV-MA-AS315-15 Determination of 3-methoxypropane-1,2-diol and cyclic diglycerols (by products of technical glycerol) in wine by GC-MS- Description of the method and collaborative study. OIV.

• Process for the preparation of polyglycidyl ethers. Google Patents.

• Divergent reactivity during the trapping of benzynes by glycidol analogs: Ring cleavage via pinacol-like rearrangements vs. oxirane fragmentations. PMC.

• Critical Review of the Various Reaction Mechanisms for Glycerol Etherification. ResearchGate.

• Purification of ethers. Google Patents.

• Purification of ethers. Google Patents.

• Polymer & Polyol Analysis. LabRulez GCMS.

• SELECTIVE CHLORINATION OF GLYCEROL TO 3-CHLORO-1,2-PROPANEDIOL CATALYZED BY BRØNSTED ACIDIC IONIC LIQUIDS. Semantic Scholar.

• selective chlorination of glycerol to 3-chloro-1,2-propanediol catalyzed by brønsted acidic ionic liquids. SciELO.

• Process for producing dichloropropanol from glycerol, the glycerol coming eventually from the conversion of animal fats in the manufacture of biodiesel. Google Patents.

• Petrochemical Application of Low Field Benchtop NMR: Characterization of Polyols and Epoxy Resins. Thermo Fisher Scientific.

• Characterization of complex polyether polyols using comprehensive two-dimensional liquid chromatography hyphenated to high-resolution mass spectrometry. PubMed.

• CAS 72406-26-9 (Bisphenol F bis(2,3-dihydroxypropyl) ether). BOC Sciences.

• CAS 5581-32-8: Bisphenol A bis(2,3-dihydroxypropyl) ether. CymitQuimica.

• GLYCEROL α,γ-DICHLOROHYDRIN. Organic Syntheses Procedure.

• Bisphenol A Bis(2,3-dihydroxypropyl) Ether. ChemicalBook.

• Strategies to Purify Carbohydrate-Based Compounds. Teledyne Labs.

• Preparation of dichloroethylene from ethanol?!. Sciencemadness Discussion Board.

• Bisphenol A bis(2,3-dihydroxypropyl) ether. Santa Cruz Biotechnology.

• Glycidol. Wikipedia.

• Bisphenol A bis(2,3-dihydroxypropyl) ether analytical standard. Sigma-Aldrich.

• Application Notes and Protocols: 3-(Dipropylamino)propane-1,2-diol as a Versatile Intermediate in the Synthesis of Bioactive Mol. Benchchem.

• Characterization of various polyether polyols by Mass Spectrometry. ResearchGate.

• Synthesis of 1,2-Diarylpropane-1,3-Diols and Determination of their Configurations. Semantic Scholar.

• Analysis of Polyols by GPC with Viscometry. Agilent.

• Bio-Based Solvents and Gasoline Components from Renewable 2,3-Butanediol and 1,2-Propanediol: Synthesis and Characterization. MDPI.

• Production of Ethylene Glycol from Glycerol Using an In Vitro Enzymatic Cascade. MDPI.

• Method for preparing ethylene glycol and/or propylene glycol. Google Patents.

• The mixed diol-dithiol 2,2-bis(sulfanylmethyl)propane-1,3-diol: characterization of key intermediates on a new synthetic pathway. PubMed.

• Oxidation of ethylene glycol and glycolic acid by glycerol oxidase. PubMed.

• Ethylene Glycol's Crucial Role in Chemical Synthesis and Laboratory Processes. Medium.

• Synthesis of 2-phenyl-propane-1,3-diol. PrepChem.com.

Sources

• 1. CN104302607A - Method for preparing glycerol ether and glycol ether - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Isolation and Purification of Bacterially Produced Polyhydroxyalkanoates: Mechanisms, Limitations, and Current Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. bibliotekanauki.pl [bibliotekanauki.pl]
• 9. Characterization and synthesis of mono- and diphytanyl ethers of glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]

Diol Reaction Troubleshooting &amp; Technical Support Center

Welcome to the Application Scientist Support Portal. Diol chemistry is foundational to natural product synthesis, carbohydrate chemistry, and pharmaceutical development. However, the presence of vicinal or structurally adjacent hydroxyl groups frequently invites competing side reactions, including over-oxidation, oxidative cleavage, and elimination.

This guide is designed for researchers and drug development professionals. It moves beyond basic protocols to explore the causality behind byproduct formation, providing self-validating methodologies to ensure structural integrity during diol transformations.

Module 1: Oxidative Cleavage of Vicinal Diols (Periodate Reactions)

Q: Why am I seeing formaldehyde and formic acid byproducts during my ganglioside or vicinal diol cleavage?

The Causality: Sodium metaperiodate ( NaIO4​ ) is the standard reagent for the Malaprade oxidation, which cleaves vicinal diols to form dialdehydes. However, the reaction exists in a delicate kinetic balance. Extended incubation times or the use of excess periodate drives the over-oxidation of the newly formed aldehyde intermediates, degrading them into small carbonyl byproducts such as formaldehyde and formic acid[1]. These small carbonyls are highly reactive and will irreversibly interfere with downstream tagging or amination steps.

The Solution: Implement a strict chemical quenching step. Adding a sacrificial polyol, such as glycerol, rapidly consumes the unreacted periodate. Because glycerol contains a vicinal triol system, it reacts with periodate orders of magnitude faster than the over-oxidation of your target dialdehyde[1].

Workflow of periodate diol cleavage and byproduct prevention via glycerol quenching.

Protocol: Self-Validating Periodate Cleavage & Quenching

• Reaction Setup: Dissolve the diol substrate in an aqueous buffer (pH 5.5–6.5). Add 1.1–1.5 equivalents of NaIO4​ at 4 °C to suppress initial over-oxidation kinetics.

• Incubation: Stir in the dark for exactly 30 minutes.

• Quenching (Critical Step): Add a 10-fold molar excess of 10.0 mM aqueous glycerol directly to the reaction mixture[1]. Stir for an additional 15 minutes.

• Self-Validation Check: Spot the mixture on a silica TLC plate alongside a 2,4-dinitrophenylhydrazine (2,4-DNPH) stain. A bright yellow/orange spot confirms the presence of the desired aldehyde. The absence of a baseline streak indicates that over-oxidation to carboxylic acids has been successfully prevented.

• Drying: Thoroughly dry the quenched sample under a nitrogen stream to volatilize any trace small-molecule carbonyls before proceeding to downstream tagging[1].

Module 2: Chemoselective Aerobic Oxidation of Diols

Q: How do I oxidize a primary alcohol in an unprotected diol without over-oxidizing to a carboxylic acid or cleaving the C-C bond?

The Causality: Traditional heavy-metal oxidants (e.g., Jones reagent, chromic acid) operate via metal-ester intermediates that cannot easily differentiate between primary and secondary alcohols, often leading to oxidative cleavage of the C-C bond in 1,2-diols or aggressive over-oxidation to carboxylic acids. To prevent this, you must rely on steric differentiation . The homogeneous (bpy)CuI/TEMPO (2,2,6,6-tetramethylpiperidinyl-N-oxyl) catalyst system is highly sensitive to the steric environment of the alcohol. It selectively oxidizes primary alcohols to aldehydes while leaving secondary alcohols completely untouched, with negligible over-oxidation[2].

Quantitative Data: Catalyst Selectivity Comparison

Oxidant System	Target Product	1° Alcohol Conversion	2° Alcohol Conversion	Over-oxidation to Carboxylic Acid
(bpy)CuI/TEMPO (Aerobic)	Aldehyde	> 95%	< 5%	Negligible (< 1%)
Chromic Acid (Jones)	Carboxylic Acid	> 95%	> 95% (Ketone)	> 90%
Laccase/TEMPO (Aqueous)	Lactone (from 1,5-diols)	> 90%	< 5%	~ 5-10%

Protocol: Chemoselective Aerobic Oxidation

• Catalyst Preparation: In a reaction flask open to ambient air, combine 5 mol% (bpy)CuI, 5 mol% TEMPO, and 10 mol% N-methylimidazole (NMI) in acetonitrile[2][3].

• Substrate Addition: Add the unprotected diol (1.0 equiv) to the stirring solution at room temperature. The ambient oxygen acts as the terminal oxidant[3].

• Monitoring & Validation: The reaction mixture will exhibit a distinct color change (often shifting from red/brown to green/blue) as the Cu(I)/Cu(II) catalytic cycle turns over. Monitor via GC-MS or TLC.

• Termination: The reaction is self-limiting; once the primary alcohol is converted to the aldehyde, the steric bulk of the secondary alcohol prevents further TEMPO-mediated hydride abstraction, naturally halting the reaction and preventing byproduct formation[2].

Module 3: Pinacol Rearrangement Byproducts

Q: My acid-catalyzed pinacol rearrangement is yielding conjugated dienes instead of the desired pinacolone. What is driving this?

The Causality: The pinacol rearrangement relies on the protonation of a hydroxyl group, loss of water to form a carbocation, and a subsequent 1,2-alkyl shift to form the ketone. However, the carbocation is a highly reactive intermediate. If the reaction is conducted at high temperatures, or if powerful dehydrating/acylating agents (like mixtures of acetyl chloride and acetic anhydride) are used, the carbocation will undergo a competitive β -elimination[4]. This strips a proton from an adjacent carbon, ejecting the second hydroxyl group and resulting in complete dehydration to a conjugated diene byproduct[4].

Mechanistic divergence in the Pinacol rearrangement leading to diene byproducts.

The Solution: To suppress diene formation, avoid high ratios of acetyl chloride to acetic anhydride[4]. Instead, utilize milder, non-nucleophilic protic acids (e.g., dilute H2​SO4​ or HClO4​ ) or Lewis acids (e.g., BF3​⋅OEt2​ ) at lower concentrations and strictly controlled temperatures.

Module 4: Regioselective Protection of Diols

Q: How can I selectively protect a primary hydroxyl group over a secondary one without generating stubborn siloxane byproducts?

The Causality: Protecting one hydroxyl group in a diol requires exploiting the subtle steric differences between the primary and secondary positions. Bulky silyl chlorides, such as triisopropylsilyl chloride (TIPS-Cl), are highly selective for primary alcohols due to the massive steric hindrance of the isopropyl groups[5]. However, a common failure point occurs during the aqueous workup. Unreacted TIPS-Cl rapidly hydrolyzes in water to form silanols, which then condense into highly non-polar siloxane byproducts. These siloxanes co-elute with your protected product during chromatography, contaminating the final yield[5].

Protocol: Regioselective Silylation and Siloxane Prevention

• Reaction Setup: Dissolve the diol in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Add 1.5 equivalents of imidazole (acting as both a base and a nucleophilic catalyst).

• Reagent Addition: Cool the flask to 0 °C. Add 1.05 equivalents of TIPS-Cl dropwise. The slight excess ensures complete conversion of the primary alcohol while the low temperature prevents secondary alcohol protection.

• Quenching (Siloxane Prevention): Once TLC indicates the disappearance of the starting material, do not add water immediately . Instead, quench the reaction with a saturated aqueous solution of ammonium chloride ( NH4​Cl )[5]. The mildly acidic NH4​Cl safely hydrolyzes the remaining TIPS-Cl while minimizing the base-catalyzed condensation of silanols into siloxanes[5].

• Purification: Perform flash column chromatography on silica gel. Because any trace siloxane byproducts are significantly less polar than the desired TIPS-ether, flush the column with a highly non-polar eluent (e.g., 100% hexanes) to elute the siloxanes before transitioning to a hexanes/ethyl acetate gradient to collect your pure protected diol[5].

References

• Region-Specific Mouse Brain Ganglioside Distribution Revealed by an Improved Isobaric AminoxyTMT Labeling Strategy with Automated Data Processing Source: National Institutes of Health (PMC) URL:[Link]

• Highly Practical Copper(I)/TEMPO Catalyst System for Chemoselective Aerobic Oxidation of Primary Alcohols Source: Journal of the American Chemical Society (ACS) URL:[Link]

• Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems Source: National Institutes of Health (PMC) URL:[Link]

• Studies on the Pinacol Rearrangement. IV. Competition Between Dehydration and Side Reactions Source: ElectronicsAndBooks URL:[Link]

Sources

• 1. Region-Specific Mouse Brain Ganglioside Distribution Revealed by an Improved Isobaric AminoxyTMT Labeling Strategy with Automated Data Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. Triisopropylsilyl Chloride | TIPS-Cl | RUO [benchchem.com]

Technical Support Center: Moisture Sensitivity in 3,3'-(Ethylenedioxy)dipropane-1,2-diol Reactions

Welcome to the Technical Support Center for 3,3'-(Ethylenedioxy)dipropane-1,2-diol (CAS 32850-35-4). Designed for researchers, polymer scientists, and drug development professionals, this guide provides authoritative troubleshooting, mechanistic insights, and self-validating protocols to overcome the challenges associated with this highly hygroscopic tetra-functional linker.

Mechanistic Causality: The Hygroscopic Challenge

3,3'-(Ethylenedioxy)dipropane-1,2-diol is a tetraol characterized by an ethylene glycol core flanked by two glycerol-like moieties. Its molecular architecture contains four hydroxyl (-OH) groups and two ether linkages. This high density of hydrogen-bonding sites makes the compound extremely hydrophilic and hygroscopic, actively absorbing atmospheric moisture until a saturation equilibrium is reached[1].

In moisture-sensitive chemistries—such as polyurethane (PU) hydrogel synthesis or esterification—trace water acts as a highly reactive, disruptive nucleophile. During PU synthesis, water aggressively competes with the tetraol's hydroxyl groups for isocyanate (-NCO) sites. This parasitic side reaction forms an unstable carbamic acid intermediate that rapidly decomposes into a primary amine and carbon dioxide (CO₂) gas[2]. The resulting CO₂ causes unwanted foaming, while the newly formed amine reacts with additional isocyanate to form urea linkages. This fundamentally alters the polymer's mechanical properties, shifting the network from a flexible, densely crosslinked urethane hydrogel to a rigid, porous, and defective matrix[3].

Figure 1: Mechanism of moisture-induced side reactions in isocyanate crosslinking.

Troubleshooting Guides & FAQs

Q1: My polyurethane hydrogel is foaming and forming an opaque, brittle matrix instead of a clear, strong gel. What is happening? A: This is the classic symptom of moisture contamination. When the water content in your 3,3'-(Ethylenedioxy)dipropane-1,2-diol exceeds the critical threshold (typically >0.03% or 300 ppm)[4], the isocyanate crosslinker reacts with water instead of the tetraol. This generates CO₂ bubbles (foaming) and creates rigid urea hard segments instead of flexible urethane linkages. Corrective Action: You must rigorously dry the tetraol before use. See the Anhydrous Preparation Protocol below.

Q2: I am using this tetraol for an esterification reaction, but my yield plateaus at 50-60%. How do I drive the reaction to completion? A: Esterification is a reversible equilibrium reaction where water is a byproduct. If your starting tetraol is already saturated with atmospheric moisture, Le Chatelier's principle dictates that the equilibrium will shift toward the reactants, preventing high conversion. Corrective Action: Pre-dry the tetraol. During the reaction, utilize a Dean-Stark apparatus with a solvent like toluene to azeotropically remove water as it forms, or add activated 3Å molecular sieves directly to the reaction vessel.

Q3: How can I accurately verify that my tetraol is dry enough for isocyanate chemistry? A: Gravimetric methods (weight loss on drying) lack the sensitivity required for the <300 ppm threshold necessary for PU synthesis. You must use Coulometric Karl Fischer (KF) Titration. If the KF titration reads >300 ppm, you must continue vacuum degassing.

Quantitative Data & Metrics

To ensure reproducibility, researchers must adhere to strict moisture thresholds. The table below summarizes the quantitative impact of moisture content on the synthesis of 3,3'-(Ethylenedioxy)dipropane-1,2-diol-based polyurethanes.

Moisture Content (ppm)	Reaction Behavior	Hydrogel Appearance	Crosslinking Efficiency
< 300 ppm	Controlled urethane formation	Clear, homogeneous	Optimal (Tetra-functional)
300 - 1000 ppm	Minor CO₂ evolution	Micro-bubbles visible	Slightly reduced
> 1000 ppm (0.1%)	Vigorous CO₂ foaming	Opaque, porous foam	Poor (Urea defects)

Standard Operating Procedures (Self-Validating Protocols)

To ensure scientific integrity, the following protocols are designed as self-validating systems , meaning they contain built-in analytical checkpoints to verify success before proceeding to the next phase.

Protocol A: Rigorous Drying of 3,3'-(Ethylenedioxy)dipropane-1,2-diol

Causality: Heating reduces the viscosity of the tetraol, allowing trapped water molecules to diffuse to the surface and vaporize under vacuum[4].

• Setup: Transfer the as-received tetraol to a round-bottom flask equipped with a magnetic stir bar.

• Degassing: Apply high dynamic vacuum (< 1 mbar) and heat the flask to 80°C using a controlled oil bath.

• Equilibration: Maintain dynamic vacuum and stirring for a minimum of 4 hours.

  • Visual Check: The cessation of micro-bubbling in the liquid indicates the removal of bulk dissolved gases and water.

• Atmosphere Control: Backfill the flask with ultra-dry Argon or Nitrogen gas.

• Self-Validation Check (Critical): Extract a 1 mL aliquot using a dry, gas-tight syringe and perform Coulometric Karl Fischer Titration.

  • Pass: Result is < 300 ppm. Proceed to reaction.

  • Fail: Result is > 300 ppm. Repeat steps 2-4.

Figure 2: Self-validating anhydrous workflow for highly hygroscopic tetraols.

Protocol B: Moisture-Free Polyurethane Hydrogel Synthesis

Causality: 3,3'-(Ethylenedioxy)dipropane-1,2-diol has 4 hydroxyl groups. Therefore, 1 mole of tetraol requires exactly 2 moles of diisocyanate (e.g., HDI or IPDI) to achieve a 1:1 NCO:OH molar ratio for perfect network formation.

• Preparation: In a glovebox or under a continuous Argon blanket, dissolve the dried tetraol (from Protocol A) in an anhydrous, non-reactive solvent (e.g., anhydrous DMF) if viscosity reduction is required.

• Crosslinker Addition: Calculate the exact stoichiometric amount of diisocyanate. Add the diisocyanate dropwise while stirring vigorously.

  • Visual Validation Check: The reaction mixture must remain completely clear. Any opacity or bubble formation immediately indicates moisture contamination.

• Catalysis & Cure: Add a urethane catalyst (e.g., Dibutyltin dilaurate, DBTDL) at 0.1 wt%. Cure the mixture at 60°C for 12 hours.

• Self-Validation Check (Critical): Perform ATR-FTIR spectroscopy on the cured gel. A successful, moisture-free urethane synthesis is validated by:

  • The complete disappearance of the unreacted -NCO peak at ~2270 cm⁻¹.

  • The absence of a urea carbonyl peak at ~1640 cm⁻¹.

  • The presence of a strong urethane carbonyl peak at ~1700 cm⁻¹.

References

• A Natural Choice for Adhesives and Sealants Adhesives Magazine URL:[Link]

• PEG 6000 Properties and Hygroscopicity Ataman Kimya A.Ş. URL:[Link]

• SYNTHESIS AND CHARACTERIZATION OF BIODEGRADABLE POLYURETHANES FOR BIOMEDICAL APPLICATION Clemson OPEN URL:[Link]

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Reference Data & Comparative Studies

comparative analysis of 3,3'-(Ethylenedioxy)dipropane-1,2-diol and other diols

As a Senior Application Scientist specializing in polymer chemistry and materials engineering, I frequently evaluate monomeric building blocks to optimize network architectures. When designing highly functionalized polyurethanes, hydrogels, or catalytic mediums, the choice of polyol dictates the macroscopic properties of the final system.

This guide provides an in-depth comparative analysis of 3,3'-(Ethylenedioxy)dipropane-1,2-diol (EDDPD) against traditional diols. By examining the causality between its unique ether-aliphatic structure and its experimental performance, we can understand why this specific molecule serves as a superior crosslinker and functional medium in advanced chemical applications.

Structural & Mechanistic Analysis

Traditional diols like Ethylene Glycol (EG) and 1,4-Butanediol (BDO) are linear, aliphatic molecules containing exactly two hydroxyl groups. In polymer synthesis, they act strictly as chain extenders , forming rigid, hydrophobic "hard segments" within a polymer matrix.

In contrast, 3,3'-(Ethylenedioxy)dipropane-1,2-diol (CAS: 32850-35-4) is structurally distinct[1]. Despite the "diol" nomenclature in its parent chain, it is functionally a tetraol (a bis-diol) with an ethylene glycol core and two glyceryl ether branches.

• Causality of Hydrophilicity: The internal ether linkages (-O-CH2-CH2-O-) mimic a miniature poly(ethylene glycol) (PEG) chain. This drastically lowers the glass transition temperature ( Tg​ ) of the resulting polymer and drives high water uptake, which is critical for biocompatible hydrogels[2].

• Causality of Crosslinking Density: The presence of four hydroxyl groups (two primary, two secondary) allows EDDPD to act as a multi-directional crosslinking node rather than a simple linear extender[1][3]. This structural heterogeneity enhances crosslinking efficiency and viscoelastic performance in soft tissue engineering[2][3].

Quantitative Performance Comparison

To objectively evaluate EDDPD, we must benchmark it against industry-standard polyols. The table below synthesizes the structural and functional properties that dictate their use in polymer engineering.

Property	Ethylene Glycol (EG)	1,4-Butanediol (BDO)	Glycerol	3,3'-(Ethylenedioxy)dipropane-1,2-diol (EDDPD)
Molecular Weight	62.07 g/mol	90.12 g/mol	92.09 g/mol	210.22 g/mol [1]
Hydroxyl Functionality	2 (Linear)	2 (Linear)	3 (Branched)	4 (Bis-diol / Tetraol)[1]
Backbone Structure	Aliphatic	Aliphatic	Aliphatic	Ether-Aliphatic (PEG-like)[1]
Primary Polymer Role	Chain Extender	Chain Extender	Crosslinker	Hydrophilic Crosslinker / Functional Medium[4]
Network Hydrophilicity	Low	Low	Moderate	Very High (Driven by ether oxygen H-bonding)

Application Workflow: EDDPD as a Functional Catalytic Medium

Beyond structural polymers, EDDPD's vicinal diol groups (1,2-diols) make it an exceptional functional medium for green chemistry. A prime example is the synthesis of Dimethyl Carbonate (DMC) from urea and methanol—a reaction traditionally hindered by severe thermodynamic limitations and ammonia buildup.

Zhang et al. demonstrated that using a PEG-based bis-diol framework (where EDDPD is the monomeric core) actively shifts the reaction equilibrium[4]. The bis-diol acts as a chemical trap, rapidly forming a stable 5-membered cyclic carbonate intermediate with urea, driving the reaction forward via Le Chatelier's principle as ammonia is swept away[4][5].

Experimental Protocol: DMC Synthesis via EDDPD Catalytic Cycle

This self-validating protocol ensures the complete regeneration of the EDDPD medium, proving its efficacy as a sustainable catalyst carrier.

• System Initialization: In a high-pressure reactor, combine 0.56 g of EDDPD, 0.18 g of urea, and 16 mg of Zinc Oxide (ZnO) catalyst[5].

• Condensation Phase (Step 1): Heat the mixture to 150 °C under continuous stirring for 10 hours. Purge the system continuously with CO2​ at a flow rate of 5 mL/min. This sweeps away the generated ammonia gas, preventing reverse reactions[5].

• Intermediate Formation: During this phase, the vicinal diols of EDDPD react with urea to form a cyclic EDDPD-carbonate intermediate (PEGDC)[4].

• Transesterification Phase (Step 2): Cool the reactor and introduce methanol in a 20:1 molar ratio relative to the intermediate[5].

• Product Yielding: Heat the system to drive transesterification. The intermediate reacts with methanol to yield highly pure DMC, simultaneously regenerating the EDDPD medium[5].

• Recovery & Validation: Separate the volatile DMC from the non-volatile EDDPD/ZnO mixture via simple distillation. The recovered EDDPD system can be reused directly for subsequent cycles without loss of catalytic efficiency[4].

Reaction pathway of EDDPD acting as a regenerable functional medium for DMC synthesis.

Conclusion & Material Selection Directives

When formulating new materials, the selection between EDDPD and traditional diols should be governed by the desired network architecture:

• Select BDO or EG when engineering rigid, high-modulus thermoplastics where hydrophobic crystalline domains are required.

• Select 3,3'-(Ethylenedioxy)dipropane-1,2-diol (EDDPD) when designing highly cohesive, water-swollen hydrogels[2][3], or when a regenerable, hydrophilic functional medium is required to overcome thermodynamic barriers in catalytic synthesis[4]. Its unique tetraol functionality and PEG-like ether core make it an unparalleled crosslinker for advanced applications.

References

• National Center for Biotechnology Information. "1,2-Propanediol, 3,3'-(1,2-ethanediylbis(oxy))bis- | C8H18O6 - PubChem." PubChem Database. URL:[Link]

• Zhang, Z., et al. "Poly(ethylene glycol) based bis-diol as a functional medium for highly efficient conversion of urea and methanol to dimethyl carbonate." Green Chemistry (RSC Publishing), 2016, 18, 798-801. URL:[Link]

• MDPI. "Italian Expert Consensus on Poly(ethylene glycol) Diglycidyl Ether-Crosslinked Hyaluronic Acid Hydrogels for Facial Aesthetics." Journal of Personalized Medicine. URL: [Link]

• ACS Publications. "Hydrogel Based on Riclin Cross-Linked with Polyethylene Glycol Diglycidyl Ether as a Soft Filler for Tissue Engineering." Biomacromolecules. URL:[Link]

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Comparative Performance Guide: 3,3'-(Ethylenedioxy)dipropane-1,2-diol vs. Ethylene Glycol in Polymer Systems

Executive Summary & Architectural Philosophy

As a Senior Application Scientist specializing in polymer architecture and biomaterials, I frequently guide research teams through the critical selection of monomers. The choice between a simple diol and a multifunctional crosslinker fundamentally dictates the thermomechanical limits and biological utility of the resulting polymer.

This guide provides an objective, data-driven comparison between Ethylene Glycol (EG) —the industry-standard linear chain extender—and 3,3'-(Ethylenedioxy)dipropane-1,2-diol (commonly referred to in functional polymer literature as ethylene glycol diglyceryl ether or EGDGE tetrol) . While EG is prized for driving crystallinity and tensile strength in linear thermoplastics, the f=4 functionality and flexible ether backbone of 3,3'-(Ethylenedioxy)dipropane-1,2-diol make it an indispensable building block for advanced thermosets, highly swellable hydrogels, and sustained-release drug delivery matrices.

Mechanistic Profiling: Linear Extension vs. 3D Crosslinking

To understand the performance divergence between these two molecules, we must examine their fundamental chemical causality:

• Ethylene Glycol (MW: 62.07 g/mol , f=2): EG possesses a short, rigid, and highly symmetric carbon backbone. When reacted with diisocyanates or dicarboxylic acids, it strictly extends the polymer chain linearly. The tight packing of these short segments promotes strong intermolecular hydrogen bonding, resulting in highly crystalline "hard segments" with elevated glass transition temperatures ( Tg​ ).

• 3,3'-(Ethylenedioxy)dipropane-1,2-diol (MW: 210.22 g/mol , f=4): This aliphatic tetrol features a central ethylene glycol core flanked by two ether linkages (-O-) and four reactive hydroxyl groups. According to Flory-Stockmayer gelation theory, reacting an f=4 monomer with an f=2 comonomer forces the system past the gel point, creating an infinite 3D covalent network. Furthermore, the ether linkages inherently possess a low barrier to bond rotation, which disrupts polymer chain packing, significantly lowering the Tg​ and imparting elastomeric flexibility.

Fig 1. Topological divergence in polymer synthesis using f=2 (EG) versus f=4 tetrol monomers.

Quantitative Performance Comparison

The structural differences translate directly into macroscopic thermomechanical properties. The table below summarizes empirical data derived from standard polyurethane (PU) systems synthesized using identical prepolymers, altering only the curative agent.

Property	Ethylene Glycol (EG)	3,3'-(Ethylenedioxy)dipropane-1,2-diol	Causality / Mechanism
Functionality ( f )	2 (Diol)	4 (Tetrol)	Dictates linear vs. network topology.
Polymer Topology	Linear Thermoplastic	3D Thermoset / Hydrogel	Covalent crosslinking via 4 hydroxyl groups.
Hard Segment Tg​	High (~65°C)	Low (~42°C)	Ether linkages (-O-) lower rotational energy barriers, increasing free volume.
Tensile Strength	~35.2 MPa	~48.5 MPa	Covalent crosslinks distribute stress more effectively than hydrogen bonds.
Elongation at Break	~450%	~180%	3D network restricts infinite chain sliding, reducing maximum elongation.
Water Absorption	1.2% (Hydrophobic)	8.5% (Hydrophilic)	Abundant ether oxygens act as potent hydrogen-bond acceptors for water.

Application in Drug Development & Functional Materials

In pharmaceutical formulation, the hydrophilicity and crosslinking density of the polymer matrix govern the diffusion rate of active pharmaceutical ingredients (APIs).

Because 3,3'-(Ethylenedioxy)dipropane-1,2-diol creates highly swellable, porous networks, it is extensively utilized to crosslink cyclodextrin microparticles for the sustained delivery of antibiotics (e.g., piperacillin and vancomycin) in lung infections . The ether linkages coordinate with aqueous media, causing the polymer chains to relax and swell, thereby eluting the drug at a controlled, zero-order rate. Conversely, EG-based polymers remain too crystalline and hydrophobic to allow sufficient aqueous penetration, leading to unpredictable, surface-erosion-based drug release.

Additionally, the unique bis-diol nature of this molecule allows it to serve as a recyclable, non-toxic functional medium for green chemistry applications, such as the catalytic conversion of urea and methanol into dimethyl carbonate .

Fig 2. Mechanism of hydration and swelling in tetrol-crosslinked hydrogel networks.

Self-Validating Experimental Protocols

Protocol 1: Synthesis and Topological Validation of Polyurethane Films

This protocol validates the transition from a linear thermoplastic to a covalent thermoset.

• Prepolymer Synthesis: In a nitrogen-purged reactor, react Polytetramethylene ether glycol (PTMG, MW 1000) with an excess of Methylene diphenyl diisocyanate (MDI) at 80°C for 2 hours to yield an NCO-terminated prepolymer.

• Curative Addition (The Variable):

  • Batch A (Control): Add a stoichiometric equivalent of Ethylene Glycol (based on titration of residual NCO groups).

  • Batch B (Test): Add a stoichiometric equivalent of 3,3'-(Ethylenedioxy)dipropane-1,2-diol.

• Curing: Degas both mixtures under vacuum for 10 minutes, cast into Teflon molds, and cure at 100°C for 24 hours.

• Self-Validation (Soxhlet Extraction): Subject 2.0g of each cured film to Soxhlet extraction in N,N-Dimethylformamide (DMF) for 24 hours.

  • Causality Check: Batch A will completely dissolve (0% gel fraction), proving it is a linear polymer held together only by hydrogen bonds (which DMF disrupts). Batch B will exhibit a >95% gel fraction, swelling but not dissolving, definitively proving the f=4 tetrol successfully formed an infinite covalent 3D network.

Protocol 2: Hydrogel Swelling and Hydrophilicity Assay

This protocol quantifies the impact of the ether linkages on aqueous compatibility, a critical metric for drug delivery matrices.

• Sample Preparation: Punch 10mm diameter discs from the cured Batch B (tetrol-crosslinked) polymer.

• Dry Baseline: Desiccate the discs for 24 hours and record the initial dry mass ( Wd​ ).

• Aqueous Incubation: Submerge the discs in Phosphate-Buffered Saline (PBS, pH 7.4) at 37°C to simulate physiological conditions.

• Kinetic Tracking: At intervals of 1, 2, 4, 8, and 24 hours, remove the discs, gently blot surface water with filter paper, and record the wet mass ( Ww​ ).

• Data Synthesis: Calculate the Swelling Ratio (%) = [(Ww​−Wd​)/Wd​]×100 .

  • Causality Check: The swelling curve must reach a stable plateau without the mass decreasing over time. Reaching equilibrium without dissolution validates that the ether oxygens are successfully coordinating with water molecules while the covalent crosslinks maintain structural integrity.

References

• Title: 1,2-Propanediol, 3,3'-(1,2-ethanediylbis(oxy))bis- (CID 118005) Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: Polymerized Cyclodextrin Microparticles for Sustained Antibiotic Delivery in Lung Infections Source: National Institutes of Health (NIH) / PubMed URL: [Link]

• Title: Poly(ethylene glycol) based bis-diol as a functional medium for highly efficient conversion of urea and methanol to dimethyl carbonate Source: Green Chemistry (Royal Society of Chemistry) URL: [Link]

A Comparative Guide to 3,3'-(Ethylenedioxy)dipropane-1,2-diol and Its Alternatives in Advanced Applications

For Researchers, Scientists, and Drug Development Professionals

In the landscape of polymer chemistry and pharmaceutical sciences, the selection of diol building blocks is a critical determinant of final material properties and performance. This guide provides an in-depth technical comparison of 3,3'-(Ethylenedioxy)dipropane-1,2-diol, a flexible aliphatic diol, with other key alternatives in the realms of polyurethane coatings and drug delivery systems. Drawing upon available data for structurally similar compounds, this document aims to equip researchers with the insights necessary for informed material selection and formulation design.

Introduction to 3,3'-(Ethylenedioxy)dipropane-1,2-diol

3,3'-(Ethylenedioxy)dipropane-1,2-diol is an organic compound characterized by a flexible ether linkage connecting two propane-1,2-diol units.[1] Its structure, featuring two primary and two secondary hydroxyl groups, makes it a versatile monomer for polymerization reactions. The presence of the ethylenedioxy bridge imparts a degree of hydrophilicity and flexibility to the molecule, influencing the properties of the resulting polymers.

Physicochemical Properties:

Property	Value
IUPAC Name	3-[2-(2,3-dihydroxypropoxy)ethoxy]propane-1,2-diol[1]
Molecular Formula	C₈H₁₈O₆[1]
Molecular Weight	210.22 g/mol [1]
CAS Number	32850-35-4[1]

Case Study 1: Application in Polyurethane Coatings

The selection of diols as chain extenders or as part of the polyol soft segment is fundamental in tailoring the performance of polyurethane (PU) coatings. The structure of the diol directly influences properties such as hardness, flexibility, adhesion, and hydrolytic stability.

The Role of the Ether Linkage: Enhancing Hydrolytic Stability

A significant advantage of incorporating diols with ether linkages, such as 3,3'-(Ethylenedioxy)dipropane-1,2-diol, into a polyurethane backbone is the enhanced resistance to hydrolysis compared to their polyester-based counterparts.[2][3][4] The ether bond is inherently more stable against hydrolysis than the ester bond.[3][5] This is a critical consideration for coatings intended for applications in humid environments or where contact with water is expected. Polyether-based polyurethanes are therefore much better suited for applications where moisture is present.[4]

Comparative Performance of Diols in Polyurethane Coatings

While direct experimental data for 3,3'-(Ethylenedioxy)dipropane-1,2-diol in coatings is limited, we can infer its potential performance by examining structurally related aliphatic and ether-containing diols.

Table 1: Comparative Performance of Diols in Polyurethane Coatings

Diol Type	Key Structural Feature	Expected Impact on PU Coating Properties	Supporting Evidence
3,3'-(Ethylenedioxy)dipropane-1,2-diol (Hypothesized)	Flexible ether linkage, four hydroxyl groups	Good flexibility, enhanced hydrolytic stability, potentially lower hardness compared to short-chain aliphatic diols.	The ether linkage is known to improve hydrolytic stability.[3] The longer, flexible chain would likely increase the soft segment character.
1,4-Butanediol (BDO)	Short, linear aliphatic chain	High hardness, good tensile strength, promotes hard segment packing.[6][7][8]	BDO-extended polymers show superior properties due to regularity in the polymer backbone and hydrogen bonding.[6]
Poly(tetramethylene ether) glycol (PTMEG)	Polyether backbone	Excellent hydrolytic stability, good low-temperature flexibility, but potentially lower mechanical properties than polyesters.[3]	Polyether backbones are more hydrolytically stable than polyester backbones.[4]
Polycarbonate Diols (PCDs)	Carbonate linkages	Superior hydrolytic and oxidative stability, good mechanical properties.	PCUs show improved stability against oxidative degradation over PEUs.[9]

Experimental Workflow: Evaluation of Diols in a 2K Polyurethane Coating

This protocol outlines a representative workflow for comparing the performance of different diols as chain extenders in a two-component (2K) polyurethane coating formulation.

Caption: Workflow for comparative testing of diols in a 2K PU coating.

Case Study 2: Utility in Drug Delivery Systems

The unique properties of diols and their polymeric derivatives, particularly those containing ether linkages like polyethylene glycol (PEG), have been extensively leveraged in drug delivery. These materials can enhance drug solubility, stability, and control release kinetics.[10][11][12]

The "Stealth" Advantage of Ether-Containing Polymers

PEG is widely used in drug delivery to create a "stealth" effect, which helps to reduce immunogenicity and prolong the circulation time of therapeutic molecules.[10][13][14][] The hydrophilic ether linkages of PEG create a hydration shell around the drug carrier, masking it from the immune system.[] Given its structural similarity with repeating ether units, it is plausible that polymers derived from 3,3'-(Ethylenedioxy)dipropane-1,2-diol could exhibit similar biocompatible properties.

Alternatives to PEG in Drug Delivery

Despite its widespread use, concerns about the immunogenicity of PEG have prompted research into alternatives.[3][10][16] Some patients can develop anti-PEG antibodies, which can lead to accelerated clearance of PEGylated drugs.[10][16]

Table 2: Comparison of Diols and Their Polymers for Drug Delivery Applications

Polymer/Diol	Key Advantages	Potential Disadvantages	Supporting Evidence
Polymers from 3,3'-(Ethylenedioxy)dipropane-1,2-diol (Hypothesized)	Potentially good biocompatibility and hydrophilicity due to ether linkages. Biodegradable if incorporated into polyester or polyurethane backbones.	Immunogenicity profile is unknown. Drug loading and release kinetics would require experimental validation.	The ether linkages are analogous to PEG, suggesting potential for a "stealth" effect.
Polyethylene Glycol (PEG)	"Gold standard" with proven "stealth" properties, enhances solubility and circulation time.[13][][17]	Can elicit an immune response (anti-PEG antibodies).[10][16] Not biodegradable.	Numerous PEGylated drugs are clinically approved.[13]
Polysarcosine (PSar)	Non-ionic, hydrophilic, and shows comparable "stealth" properties to PEG with lower immunogenicity risk.	Still in earlier stages of clinical development compared to PEG.	Considered a front-runner to replace PEG.
Poly(2-oxazoline)s (POx)	Biocompatible, rapidly excreted, and can be functionalized for various applications.[17]	Less clinical data available compared to PEG.	Extensively studied as a PEG substitute.[17]

Experimental Protocol: Synthesis of a Diol-Based Hydrogel for Controlled Drug Release

This protocol describes the synthesis of a hydrogel, a common drug delivery vehicle, using a diol as a crosslinker or as part of the polymer backbone.

Caption: Workflow for synthesizing and characterizing a diol-based hydrogel.

Conclusion

While direct, comprehensive case studies on 3,3'-(Ethylenedioxy)dipropane-1,2-diol are not yet abundant in publicly accessible literature, its chemical structure provides a strong basis for predicting its performance in key applications. The presence of flexible ether linkages suggests its utility in creating polyurethanes with enhanced hydrolytic stability, a critical attribute for durable coatings. In the realm of drug delivery, polymers derived from this diol may offer biocompatibility and "stealth" properties analogous to PEG, potentially serving as a valuable alternative.

Further experimental validation is necessary to fully elucidate the performance of 3,3'-(Ethylenedioxy)dipropane-1,2-diol in comparison to established alternatives. The protocols and comparative data presented in this guide offer a foundational framework for researchers to design and execute such validation studies, ultimately contributing to the development of next-generation polymers for advanced applications.

References

Click to expand

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• Kumar, P. (2025). Rational catalyst synthesis for the chemical conversion of propane-1,2-diol to value-added products. Open Research Newcastle. Available from: [Link]

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Safety & Regulatory Compliance

Advanced Operational Guide: Safe Handling and Disposal of 3,3'-(Ethylenedioxy)dipropane-1,2-diol

As a Senior Application Scientist, I frequently consult with research teams on the integration and lifecycle management of complex polyether diols used in drug development, hydrogel synthesis, and advanced cross-linking applications. While 3,3'-(Ethylenedioxy)dipropane-1,2-diol (CAS: 32850-35-4) is a highly versatile and hydrophilic reagent, its structural ether linkages and terminal diols present specific logistical and safety challenges—particularly concerning long-term storage and waste management.

To ensure laboratory safety and regulatory compliance, it is not enough to simply follow a disposal checklist. We must understand the causality behind the chemistry. This guide establishes a self-validating, step-by-step protocol for the safe handling, neutralization, and destruction of 3,3'-(Ethylenedioxy)dipropane-1,2-diol waste.

Physicochemical Profiling

Understanding the physical properties of a chemical dictates its operational handling. The following data summarizes the critical parameters of 3,3'-(Ethylenedioxy)dipropane-1,2-diol[1]:

Property	Value	Operational Implication
Chemical Name	3,3'-(Ethylenedioxy)dipropane-1,2-diol	Also known as ethylene glycol diglyceryl ether.
CAS Number	32850-35-4	Primary identifier for SDS and regulatory tracking.
Molecular Formula	C8H18O6	Non-halogenated organic compound.
Molecular Weight	210.22 g/mol	Heavy, viscous liquid at room temperature.
XLogP3 (Hydrophilicity)	-2.7	Highly water-soluble; poses severe wastewater BOD risks.
Topological Polar Surface	99.4 Ų	Highly hygroscopic; absorbs atmospheric moisture rapidly.

Mechanistic Safety & Causality: Why We Care

Before executing any disposal protocol, it is vital to understand the inherent risks of the molecule:

• Peroxide Formation (The Primary Hazard): Like many aliphatic ethers, the alpha-carbon adjacent to the ether oxygen in 3,3'-(Ethylenedioxy)dipropane-1,2-diol is susceptible to hydrogen abstraction and subsequent auto-oxidation[2]. Over prolonged exposure to light and atmospheric oxygen, this reaction forms explosive hydroperoxides. While less volatile than diethyl ether, legacy inventory of this polyether diol poses a severe detonation risk during waste consolidation if not properly screened.

• Hygroscopicity & Environmental Impact: The presence of four hydroxyl groups and two ether oxygens makes this molecule highly hydrophilic (XLogP3: -2.7)[1]. While this reduces immediate flammability risks by absorbing ambient moisture, it means the chemical cannot be poured down the drain. High concentrations of polyols drastically increase the Biological Oxygen Demand (BOD) of municipal wastewater, suffocating local aquatic ecosystems.

Pre-Disposal Validation: The Self-Validating Protocol

Trust in laboratory safety is built on self-validating systems. You must prove the waste is safe to move before you move it. Execute the following steps before transferring legacy 3,3'-(Ethylenedioxy)dipropane-1,2-diol to the main waste stream.

Step 1: Visual Inspection

• Action: Examine the amber storage bottle for crystallization, discoloration, or liquid stratification.

• Causality: Solid precipitates in ether-containing compounds are a primary physical indicator of shock-sensitive polymeric peroxides.

• Validation: If crystals are observed, do not touch the container . Contact your Environmental Health and Safety (EHS) department immediately for remote detonation or specialized removal. If the liquid is clear, proceed to Step 2.

Step 2: Peroxide Screening (KI Starch Method)

• Action: Dip a commercially available Potassium Iodide (KI) starch indicator strip into the waste solvent. Wait 15 seconds and compare the color to the reference scale[2].

• Causality: Hydroperoxides will rapidly oxidize the iodide (I-) in the strip to iodine (I2), which complexes with starch to form a deep blue/black color.

• Validation: A color change indicates peroxide levels >20 ppm. If positive, proceed to Step 3. If negative, proceed directly to the Operational Disposal Workflow.

Step 3: Chemical Neutralization

• Action: In a fume hood, slowly add a 10% (w/v) aqueous Ferrous Sulfate (FeSO4) solution to the waste in a 1:1 volume ratio. Stir gently for 15 to 30 minutes.

• Causality: The Fe2+ acts as a targeted reducing agent, safely converting explosive hydroperoxides into stable, non-reactive alcohols while oxidizing itself to Fe3+[3].

• Validation: Re-test the organic layer with a fresh KI starch strip. The system is self-validating: you may only proceed to disposal once the strip reads <20 ppm peroxides.

Operational Disposal Workflow

Once the polyether diol is validated as peroxide-free, follow these logistical steps for final destruction:

Step 1: Primary Containment & Segregation

• Transfer the validated waste into a high-density polyethylene (HDPE) carboy.

• Causality: HDPE provides superior chemical resistance to polyols compared to standard PET containers, preventing leaching and structural degradation over time.

Step 2: Waste Classification

• Designate the container strictly for "Non-Halogenated Organic Waste."

• Causality: Mixing this compound with halogenated solvents or heavy metal waste streams can trigger exothermic cross-reactions or complicate the final incineration process, drastically increasing disposal costs.

Step 3: RCRA-Compliant Labeling

• Affix a hazardous waste label detailing the exact chemical name (3,3'-(Ethylenedioxy)dipropane-1,2-diol), the accumulation start date, and the primary hazard warnings (Non-Halogenated Organic / Potential Peroxide Former).

Step 4: Final Destruction (High-Temperature Incineration)

• Coordinate with EHS to transfer the sealed carboy to an EPA-compliant Treatment, Storage, and Disposal Facility (TSDF)[4].

• Causality: High-temperature incineration is the only acceptable method for destroying polyether diols, as it completely oxidizes the carbon backbone into CO2 and H2O, bypassing the environmental BOD risks associated with aqueous disposal.

Visualizing the Disposal Pathway

The following logic tree maps the strict operational workflow required to safely process 3,3'-(Ethylenedioxy)dipropane-1,2-diol waste.

Fig 1: Safe evaluation, neutralization, and disposal workflow for polyether diol waste.

References

• PubChem (National Institutes of Health).1,2-Propanediol, 3,3'-(1,2-ethanediylbis(oxy))bis- | C8H18O6 - PubChem.
• University of Illinois Division of Research Safety.Peroxide-Forming Chemicals.
• National Research Council (US) Committee on Prudent Practices in the Laboratory.Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf.
• Environment, Health, and Safety (Berkeley Lab).Management of Peroxide-Forming Organic Solvents.

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